Linolenyl behenate

Core Science & Biosynthesis

Unveiling the Elusive Linolenyl Behenate in the Plant Kingdom: A Technical Guide to Its Constituent Moieties

Disclaimer: Extensive literature reviews and database searches have yielded no direct evidence of Linolenyl behenate (B1239552) as a naturally occurring wax ester in plants. This technical guide, therefore, focuses on the natural plant sources, biosynthesis, and analysis of its constituent molecules: α-linolenic acid and behenic acid/behenyl alcohol. This information is crucial for researchers and drug development professionals interested in the potential synthesis or biological relevance of this novel compound.

Introduction to Linolenyl Behenate and its Precursors

Linolenyl behenate is a wax ester formed from the esterification of α-linolenic acid (an 18-carbon polyunsaturated fatty acid) and behenyl alcohol (a 22-carbon saturated fatty alcohol). While wax esters are common in the plant kingdom, typically as components of cuticular waxes, the specific combination of these two fatty moieties has not been documented as a natural product. This guide provides an in-depth look at the natural occurrence and biochemistry of its precursors.

Natural Sources of α-Linolenic Acid (ALA) in Plants

α-Linolenic acid (ALA; 18:3n-3) is an essential omega-3 fatty acid abundant in the plant kingdom, particularly in the seeds of various species. It is a key component of triglycerides in many plant oils.[1][2][3][4]

Quantitative Data on ALA in Plant Seed Oils

The concentration of α-linolenic acid varies significantly among different plant sources. Flaxseed and perilla oils are among the richest known sources.[5]

Plant Source	Scientific Name	α-Linolenic Acid Content (% of total fatty acids)	Reference(s)
Perilla Seed Oil	Perilla frutescens	~60%
Flaxseed (Linseed) Oil	Linum usitatissimum	45-60%
Chia Seed Oil	Salvia hispanica	up to 60%
Sacha Inchi Oil	Plukenetia volubilis	~48%
Canola (Rapeseed) Oil	Brassica napus	8-12%
Soybean Oil	Glycine max	5-7%
Walnut Oil	Juglans regia	~10%
Black Currant Seed Oil	Ribes nigrum	15-20%

Natural Sources of Behenic Acid and Behenyl Alcohol in Plants

Behenic acid (docosanoic acid; 22:0) is a long-chain saturated fatty acid found in some plant oils. Its corresponding fatty alcohol, behenyl alcohol (docosanol), is derived from behenic acid and is used in various industries.

Quantitative Data on Behenic Acid in Plant Sources

Moringa oleifera is a notable plant source for behenic acid, from which its common name, "ben oil," is derived.

Plant Source	Scientific Name	Behenic Acid Content (% of total fatty acids)	Reference(s)
Moringa Seed Oil	Moringa oleifera	~6%
Peanut Oil	Arachis hypogaea	1-3%
Rapeseed Oil	Brassica napus	0.5-2%
Basil Leaf	Ocimum basilicum	~0.87%
Date Palm Seed Oil	Phoenix dactylifera	Present, variable

Behenyl alcohol is primarily produced from the reduction of behenic acid from vegetable sources. It exists in plant waxes, though often in complex mixtures of long-chain alcohols.

Biosynthesis of Wax Esters in Plants

Even though Linolenyl behenate has not been isolated from plants, the enzymatic machinery for its potential synthesis exists. Wax ester biosynthesis is a two-step process occurring in the endoplasmic reticulum.

• Fatty Acyl-CoA Reduction: A Fatty Acyl-CoA Reductase (FAR) enzyme reduces a fatty acyl-CoA (like Behenoyl-CoA) to its corresponding fatty alcohol (Behenyl alcohol).

• Esterification: A Wax Synthase (WS) or a bifunctional Wax Synthase/Acyl-CoA:Diacylglycerol Acyltransferase (WSD) enzyme catalyzes the esterification of a fatty alcohol with a fatty acyl-CoA (like Linolenoyl-CoA) to form a wax ester.

A generalized pathway for wax ester biosynthesis in plants.

Experimental Protocols

The analysis of potential wax esters and their constituent fatty acids and alcohols involves lipid extraction, fractionation, and characterization, typically by chromatographic methods.

Extraction and Analysis of Plant Lipids

A general workflow for the extraction and analysis of fatty acids and fatty alcohols from plant tissue is outlined below.

Workflow for the analysis of fatty acids and fatty alcohols.

Detailed Methodologies

5.2.1 Total Lipid Extraction (Folch Method) This is a widely used protocol for the quantitative extraction of lipids.

• Homogenization: Weigh 1g of finely ground plant tissue.

• Extraction: Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture to the homogenized sample. Agitate for 20-30 minutes at room temperature.

• Filtration: Filter the mixture to remove solid plant material.

• Phase Separation: Add 0.2 volumes (4 mL) of a 0.9% NaCl solution to the filtrate. Vortex and centrifuge to facilitate phase separation.

• Collection: The lower chloroform phase, containing the total lipids, is carefully collected. The solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

5.2.2 Saponification and Fractionation To analyze the constituent fatty acids and alcohols of wax esters, the ester bonds must be cleaved.

• Saponification: Dissolve the total lipid extract in a 12% (w/v) solution of KOH in ethanol. Heat the mixture at 60-80°C for 1-2 hours.

• Extraction of Unsaponifiables: After cooling, add an equal volume of water. Extract the unsaponifiable fraction (containing fatty alcohols, sterols, etc.) three to four times with petroleum ether or hexane.

• Extraction of Saponifiables: Acidify the remaining aqueous layer with HCl to protonate the free fatty acids. Extract the saponifiable fraction (fatty acids) three to four times with petroleum ether or hexane.

5.2.3 Derivatization and GC-MS Analysis Gas chromatography-mass spectrometry (GC-MS) is the gold standard for identifying and quantifying fatty acids and alcohols.

• Fatty Acid Derivatization (Transesterification): The extracted fatty acids are converted to their volatile methyl esters (FAMEs). This is typically achieved by heating the sample in 2% methanolic sulfuric acid or using boron trifluoride-methanol.

• Fatty Alcohol Derivatization (Silylation): Fatty alcohols are derivatized to their trimethylsilyl (B98337) (TMS) ethers using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis: The derivatized samples are injected into a GC-MS system. Separation is achieved on a capillary column (e.g., DB-5 or equivalent). Identification is based on the retention time and comparison of the mass spectra with known standards and spectral libraries. Quantification is performed by comparing peak areas with those of an internal standard.

Conclusion

While Linolenyl behenate does not appear to be a known natural product in plants, its constituent parts, α-linolenic acid and behenic acid/alcohol, are found in various plant species. Understanding the distribution and biosynthesis of these precursors is essential for any research aiming to synthesize or investigate the properties of this specific wax ester. The provided protocols offer a robust framework for the extraction and analysis of these key lipid components from plant sources. Future metabolic engineering efforts could potentially lead to the in-planta production of novel wax esters like Linolenyl behenate by co-expressing appropriate fatty acyl-CoA reductase and wax synthase enzymes in a host plant rich in the necessary fatty acid precursors.

References

• 1. Food Sources of Alpha-Linolenic Acid (ALA). Golden Valley Flax. [goldenvalleyflax.com]
• 2. mdpi.com [mdpi.com]
• 3. Dietary intake and biomarkers of alpha linolenic acid and risk of all cause, cardiovascular, and cancer mortality: systematic review and dose-response meta-analysis of cohort studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Essential Components from Plant Source Oils: A Review on Extraction, Detection, Identification, and Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oils rich in alpha linolenic acid: chemical composition of perilla (Perilla frutescens) seed oil | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]

Linolenyl behenate CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Linolenyl behenate (B1239552), a wax ester of significant interest in various scientific and industrial fields. This document details its chemical properties, experimental protocols for its synthesis and analysis, and explores its potential biological roles and applications, particularly in drug delivery.

Core Compound Data

Linolenyl behenate is chemically defined as the ester of linolenyl alcohol and behenic acid. Its key identifiers and physicochemical properties are summarized below.

Property	Value	Reference
CAS Number	2692623-61-1
Molecular Formula	C40H74O2
Molecular Weight	587.02 g/mol
Synonyms	(9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate

Experimental Protocols

Enzymatic Synthesis of Linolenyl Behenate

The synthesis of wax esters like Linolenyl behenate is efficiently achieved through enzymatic catalysis, which offers high specificity and milder reaction conditions compared to chemical synthesis. A general protocol using lipase-catalyzed esterification is described below.

Materials:

• Linolenyl alcohol

• Behenic acid

• Immobilized lipase (B570770) (e.g., from Candida antarctica or Rhizomucor miehei)

• Organic solvent (e.g., hexane (B92381), toluene, or a solvent-free system)

• Molecular sieves (optional, for water removal)

• Shaking incubator or magnetic stirrer with heating

• Reaction vessel

Procedure:

• Substrate Preparation: Dissolve equimolar amounts of linolenyl alcohol and behenic acid in a suitable organic solvent within the reaction vessel. For a solvent-free system, the substrates are heated above their melting points.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically 5-10% (w/w) of the total substrate weight.

• Reaction Conditions: The reaction is conducted at a controlled temperature, generally between 40-60°C, with continuous agitation to ensure proper mixing. The reaction time can vary from a few hours to over 24 hours, depending on the desired conversion rate.

• Water Removal: To drive the equilibrium towards ester formation, water produced during the reaction can be removed by using molecular sieves or conducting the reaction under vacuum.

• Monitoring the Reaction: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or by analyzing aliquots using Gas Chromatography (GC).

• Product Isolation: Upon completion, the immobilized enzyme is separated by filtration. The solvent is then removed under reduced pressure (if applicable). The resulting crude Linolenyl behenate can be purified using column chromatography on silica (B1680970) gel.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the identification and quantification of Linolenyl behenate.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for high-temperature analysis (e.g., DB-5ht)

Sample Preparation:

• Dissolve a small amount of the purified Linolenyl behenate in a volatile organic solvent such as hexane or chloroform (B151607) to a concentration of approximately 1 mg/mL.

GC-MS Conditions:

• Injector Temperature: 320°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 15°C/minute to 340°C

  • Hold: 10 minutes at 340°C

• Carrier Gas: Helium at a constant flow rate.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 50-700

Data Analysis:

The identity of Linolenyl behenate is confirmed by its retention time and the fragmentation pattern in the mass spectrum. The molecular ion peak [M]+ at m/z 586.6 (or 587 for [M+H]+ in other ionization modes) and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties would be expected.

Potential Biological Activity and Signaling Pathways

Long-chain fatty acids and their derivatives, such as the linolenic acid component of Linolenyl behenate, are known to act as signaling molecules. One key pathway involves the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).

Activation of GPR120 by long-chain fatty acids, including α-linolenic acid, has been shown to initiate a cascade of intracellular events with anti-inflammatory and insulin-sensitizing effects. This makes Linolenyl behenate a molecule of interest for research in metabolic diseases and inflammation.

Caption: GPR120 signaling pathway activated by linolenic acid.

Applications in Drug Development

The physicochemical properties of Linolenyl behenate, such as its high melting point and lipophilicity, make it a promising excipient in drug delivery systems, particularly for the formulation of Solid Lipid Nanoparticles (SLNs). SLNs can enhance the bioavailability of poorly water-soluble drugs, provide controlled release, and enable targeted drug delivery.

Preparation of Linolenyl Behenate-based Solid Lipid Nanoparticles (SLNs)

A common method for preparing SLNs is the high-pressure homogenization technique.

Materials:

• Linolenyl behenate (solid lipid)

• Active Pharmaceutical Ingredient (API)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Procedure:

• Lipid Phase Preparation: The Linolenyl behenate is melted at a temperature 5-10°C above its melting point. The lipophilic API is then dissolved or dispersed in the molten lipid.

• Aqueous Phase Preparation: The surfactant is dissolved in purified water and heated to the same temperature as the lipid phase.

• Pre-emulsion Formation: The hot aqueous phase is added to the molten lipid phase under high-speed stirring to form a coarse oil-in-water emulsion.

• Homogenization: The pre-emulsion is then subjected to high-pressure homogenization for several cycles at a pressure of 500-1500 bar. This process breaks down the lipid droplets into the nanometer size range.

• Cooling and Nanoparticle Formation: The resulting nanoemulsion is cooled down, causing the lipid to solidify and form SLNs with the API encapsulated within the lipid matrix.

• Characterization: The prepared SLNs are characterized for particle size, polydispersity index (PDI), zeta potential, entrapment efficiency, and drug release profile.

Caption: Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Potential Biological Functions of Linolenyl Behenate: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linolenyl behenate (B1239552), a wax ester composed of α-linolenic acid and behenyl alcohol, is a molecule with underexplored biological potential. While direct research on this specific compound is limited, a comprehensive analysis of its constituent moieties and the broader class of wax esters provides a strong foundation for predicting its physiological roles and therapeutic applications. This whitepaper synthesizes the available scientific literature to propose potential biological functions of linolenyl behenate, focusing on its inferred anti-inflammatory, antimicrobial, and skin barrier-modulating properties. Detailed experimental protocols for investigating these functions and quantitative data from relevant studies on its components are presented to guide future research.

Introduction

Wax esters, characterized by a long-chain fatty acid esterified to a long-chain fatty alcohol, are a diverse class of neutral lipids.[1][2] In nature, they serve critical functions ranging from energy storage in marine organisms to providing a protective, water-repellent coating on plant leaves and insect cuticles.[1][3] Linolenyl behenate is comprised of two key components: α-linolenic acid (ALA), an essential omega-3 polyunsaturated fatty acid with well-documented immunomodulatory and other health benefits, and behenic acid (as behenyl alcohol upon hydrolysis), a long-chain saturated fatty acid utilized in cosmetic and pharmaceutical formulations for its structural and emollient properties.[4][5][6] This document will extrapolate from the known functions of these components to build a profile of the potential biological activities of linolenyl behenate.

Inferred Biological Functions of Linolenyl Behenate

Based on the known activities of its constituent parts, the potential biological functions of linolenyl behenate are likely to be multifaceted, encompassing anti-inflammatory, antimicrobial, and skin barrier enhancement properties.

Anti-Inflammatory and Immunomodulatory Effects

The α-linolenic acid moiety of linolenyl behenate is a potent anti-inflammatory agent.[4][7] ALA has been shown to suppress the production of pro-inflammatory mediators by inhibiting key signaling pathways.[4][7]

Signaling Pathways:

• NF-κB Pathway: ALA can inhibit the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that governs the expression of numerous pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and tumor necrosis factor-alpha (TNF-α).[4][7]

• MAPK Pathway: ALA has been observed to inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs), which are upstream regulators of inflammatory responses.[4][7]

• PPAR-γ Activation: ALA and its metabolites can act as ligands for Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor with anti-inflammatory properties.[8]

Hypothetical Anti-Inflammatory Action of Linolenyl Behenate

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wax Ester Fermentation and Its Application for Biofuel Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipotype.com [lipotype.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chempri [chempri.com]
• 6. mdpi.com [mdpi.com]
• 7. Anti-inflammatory effect of alpha-linolenic acid and its mode of action through the inhibition of nitric oxide production and inducible nitric oxide synthase gene expression via NF-kappaB and mitogen-activated protein kinase pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Role of α-Linolenic Acid and Its Oxylipins in Human Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Role of Linolenyl Behenate in Plant Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linolenyl behenate (B1239552), a specific wax ester, is not extensively documented in plant lipid metabolism literature. However, by examining the biosynthesis of its constituent molecules—the polyunsaturated alpha-linolenic acid and the very-long-chain behenic acid—and the well-established functions of wax esters in plants, we can infer its potential roles. This guide synthesizes current knowledge on the metabolic pathways of these precursors and the broader functions of wax esters, providing a framework for understanding the significance of molecules like linolenyl behenate. It details hypothetical biosynthetic pathways, potential physiological roles, comprehensive experimental protocols for analysis, and quantitative data on its constituent fatty acids.

Introduction

Plant surfaces are coated with a protective layer of cuticular wax, a complex mixture of hydrophobic lipids that acts as a primary barrier against environmental stresses.[1] This wax is predominantly composed of very-long-chain fatty acids (VLCFAs) and their derivatives, including alkanes, aldehydes, primary and secondary alcohols, ketones, and wax esters.[2][3] Wax esters are formed by the esterification of a fatty acid with a fatty alcohol.

Linolenyl behenate is a wax ester composed of alpha-linolenic acid (an 18-carbon polyunsaturated fatty acid) and behenyl alcohol (a 22-carbon saturated fatty alcohol derived from behenic acid). While direct research on linolenyl behenate in plants is limited, its constituent parts are well-studied. Alpha-linolenic acid is a crucial component of cell membranes and a precursor to signaling molecules.[4][5] Behenic acid, a VLCFA, is a key component of cuticular waxes, suberin, and seed storage lipids.[6][7][8] This guide will explore the established metabolic pathways of these precursors to propose a biosynthetic route for linolenyl behenate and discuss its likely roles in plant physiology.

Biosynthesis of Precursors

The formation of linolenyl behenate requires the synthesis of its two constituent molecules: alpha-linolenic acid and behenic acid (which is then reduced to behenyl alcohol). These processes occur in different cellular compartments and involve distinct enzymatic pathways.

Biosynthesis of Alpha-Linolenic Acid (C18:3)

Alpha-linolenic acid (ALA) is a polyunsaturated fatty acid synthesized from oleic acid (C18:1) through a series of desaturation steps. This process involves enzymes known as fatty acid desaturases (FADs).[4][9]

The pathway is as follows:

• Oleic Acid (18:1) Synthesis: De novo fatty acid synthesis in the plastids produces palmitic acid (16:0) and stearic acid (18:0). Stearoyl-ACP desaturase then introduces a double bond into stearic acid to form oleic acid (18:1).[10]

• Linoleic Acid (18:2) Synthesis: Oleic acid is converted to linoleic acid by the enzyme fatty acid desaturase 2 (FAD2), which introduces a second double bond.[4]

• Alpha-Linolenic Acid (18:3) Synthesis: Finally, fatty acid desaturase 3 (FAD3) in the endoplasmic reticulum, or FAD7 and FAD8 in the plastids, adds a third double bond to linoleic acid to produce alpha-linolenic acid.[9][11]

Diagram 1: Biosynthesis of Alpha-Linolenic Acid.

Biosynthesis of Behenic Acid (C22:0)

Behenic acid is a very-long-chain fatty acid (VLCFA) synthesized in the endoplasmic reticulum by the fatty acid elongase (FAE) complex.[12] This complex extends shorter C16 and C18 fatty acid precursors through a cyclical process.[8]

The four key enzymatic reactions in each elongation cycle are:

• Condensation: A 3-ketoacyl-CoA synthase (KCS) catalyzes the condensation of a fatty acyl-CoA with malonyl-CoA.[13]

• Reduction: A 3-ketoacyl-CoA reductase (KCR) reduces the resulting 3-ketoacyl-CoA.

• Dehydration: A 3-hydroxyacyl-CoA dehydratase (HCD) removes a water molecule.

• Reduction: An enoyl-CoA reductase (ECR) reduces the enoyl-CoA to form a saturated acyl-CoA that is two carbons longer than the starting molecule.

This cycle is repeated until the desired chain length, such as C22 (behenic acid), is achieved.

Diagram 2: The Very-Long-Chain Fatty Acid Elongation Cycle.

Hypothetical Biosynthesis of Linolenyl Behenate

The final step in the formation of linolenyl behenate is the esterification of alpha-linolenic acid and behenyl alcohol. This reaction is part of the alcohol-forming pathway of cuticular wax biosynthesis.[14]

• Reduction of Behenoyl-CoA: Behenoyl-CoA (the activated form of behenic acid) is reduced to behenyl alcohol by a fatty acyl-CoA reductase (FAR).[15]

• Esterification: A wax synthase (WS) enzyme catalyzes the transfer of the linolenoyl group from linolenoyl-CoA to behenyl alcohol, forming linolenyl behenate.[15]

Diagram 3: Hypothetical Biosynthesis of Linolenyl Behenate.

Potential Roles in Plant Lipid Metabolism and Physiology

Based on the known functions of its components and the general roles of wax esters, linolenyl behenate could have several important functions in plants:

• Cuticular Barrier: As a component of cuticular wax, it would contribute to the formation of a hydrophobic barrier on the plant surface. This barrier is essential for preventing non-stomatal water loss, protecting against UV radiation, and defending against pathogens and herbivores.[1][14]

• Membrane Fluidity: The presence of the highly unsaturated alpha-linolenic acid could influence the fluidity of the wax layer, which may be important for maintaining flexibility and integrity under varying temperatures.[16]

• Energy Storage: In some plants, particularly in seeds, wax esters can serve as a form of energy storage.[17] For instance, moringa seeds are known for their high content of behenic acid in their storage oil.[18][19]

• Signaling: Alpha-linolenic acid is a precursor to jasmonic acid, a plant hormone involved in stress responses.[5][20] While it is unclear if ALA within a wax ester can be utilized for this purpose, it represents a potential, albeit likely indirect, link to signaling pathways.

Quantitative Data

The abundance of alpha-linolenic acid and behenic acid varies significantly among plant species and tissues.

Fatty Acid	Plant Species	Tissue	Concentration Range	Reference
Alpha-Linolenic Acid (C18:3)	Linum usitatissimum (Flax)	Seed Oil	45 - 65%	[4]
Arabidopsis thaliana	Leaves	~19%	[21]
Pisum sativum (Pea)	Leaves (Thylakoid Membranes)	High abundance	[4]
Glycine max (Soybean)	Seed Oil	5 - 10%	[16]
Behenic Acid (C22:0)	Moringa oleifera	Seed Oil (Ben Oil)	High concentration	[18][19]
Arachis hypogaea (Peanut)	Seed Oil & Skins	Present	[19]
Brassica napus (Rapeseed/Canola)	Seed Oil	Present	[19]
Arabidopsis thaliana	Stem Wax	Low levels	[22]

Experimental Protocols

The analysis of wax esters like linolenyl behenate requires specialized lipid extraction and analytical techniques. Gas chromatography-mass spectrometry (GC-MS) is a powerful tool for this purpose.[23][24]

Protocol for Cuticular Wax Extraction and Analysis

This protocol outlines a general method for the extraction and analysis of cuticular waxes from plant tissues.[25][26]

1. Extraction: a. Briefly immerse a known surface area of fresh plant material (e.g., leaves or stems) in chloroform (B151607) or hexane (B92381) for 30-60 seconds.[26] b. Transfer the solvent extract to a clean glass vial. c. Add a known amount of an internal standard (e.g., n-tetracosane) for quantification.[26] d. Evaporate the solvent to dryness under a gentle stream of nitrogen.[27]

2. Derivatization (for analysis of alcohols and acids): a. To analyze the constituent fatty alcohols and acids of wax esters (after hydrolysis) or free alcohols and acids, a derivatization step is necessary to increase their volatility for GC-MS. b. For hydroxyl-containing compounds (like behenyl alcohol), add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in pyridine (B92270) and heat at 70-80°C for 30-60 minutes.[27][28] c. For fatty acids, they are typically converted to fatty acid methyl esters (FAMEs) by transmethylation.[24][29]

3. GC-MS Analysis: a. Instrument: Gas chromatograph coupled to a mass spectrometer (GC-MS). b. Column: A non-polar capillary column (e.g., HP-5MS).[30] c. Injector Temperature: 280-300°C.[27] d. Oven Program: An initial temperature of 50-80°C, held for 2 minutes, then ramped to 320°C at a rate of 3-10°C/min, with a final hold.[27][28] e. Carrier Gas: Helium. f. MS Detector: Operated in electron ionization (EI) mode. g. Identification: Compounds are identified by comparing their mass spectra and retention times to known standards and spectral libraries.

Diagram 4: General Workflow for Cuticular Wax Analysis.

Conclusion and Future Directions

While linolenyl behenate itself has not been a focus of extensive research in plant lipid metabolism, its constituent fatty acids are of significant biological and commercial importance. The pathways for the synthesis of alpha-linolenic acid and behenic acid are well-characterized, allowing for a strong hypothesis regarding the formation of linolenyl behenate via the established wax biosynthesis machinery. Its role is likely tied to the functions of cuticular waxes, contributing to the plant's protective barrier.

Future research could focus on:

• Identification and Quantification: Developing targeted lipidomic approaches to identify and quantify linolenyl behenate and other specific wax esters in a variety of plant species and tissues, particularly under different environmental stress conditions.

• Enzyme Characterization: Identifying and characterizing the specific wax synthase enzymes responsible for the formation of linolenyl behenate.

• Functional Analysis: Utilizing genetic approaches, such as the analysis of mutants deficient in VLCFA or wax ester biosynthesis, to elucidate the specific physiological roles of these molecules in plant development and stress tolerance.

By building upon the foundational knowledge of its precursors, the scientific community can begin to unravel the specific contributions of enigmatic molecules like linolenyl behenate to the complex world of plant lipid metabolism.

References

• 1. lifesciencesite.com [lifesciencesite.com]
• 2. Advances in the understanding of cuticular waxes in Arabidopsis thaliana and crop species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular and Evolutionary Mechanisms of Cuticular Wax for Plant Drought Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α-Linolenic acid - Wikipedia [en.wikipedia.org]
• 5. Transcriptomic and Physiological Analysis Reveal That α-Linolenic Acid Biosynthesis Responds to Early Chilling Tolerance in Pumpkin Rootstock Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fatty acid desaturase 3-mediated α-linolenic acid biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. Frontiers | Transcriptomic and Physiological Analysis Reveal That α-Linolenic Acid Biosynthesis Responds to Early Chilling Tolerance in Pumpkin Rootstock Varieties [frontiersin.org]
• 12. Variation on a theme: the structures and biosynthesis of specialized fatty acid natural products in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Update on Cuticular Wax Biosynthesis and Its Roles in Plant Disease Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biosynthesis-and-secretion-of-plant-cuticular-wax - Ask this paper | Bohrium [bohrium.com]
• 16. Lipid - Wikipedia [en.wikipedia.org]
• 17. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]
• 18. Moringa oleifera - Wikipedia [en.wikipedia.org]
• 19. atamankimya.com [atamankimya.com]
• 20. mdpi.com [mdpi.com]
• 21. Lipids Composition in Plant Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Cuticular Waxes of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 24. blog.organomation.com [blog.organomation.com]
• 25. Analysis of Flower Cuticular Waxes and Cutin Monomers [en.bio-protocol.org]
• 26. benchchem.com [benchchem.com]
• 27. benchchem.com [benchchem.com]
• 28. Analysis of Flower Cuticular Waxes and Cutin Monomers [bio-protocol.org]
• 29. GC-MS-Based Analysis of Methanol: Chloroform-extracted Fatty Acids from Plant Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Discovery and Isolation of Linolenyl Behenate

Introduction

Linolenyl behenate (B1239552) is a long-chain wax ester, a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1] Wax esters are widely distributed in nature, serving critical biological functions such as energy storage, particularly in marine organisms, and forming protective, water-repellent coatings on the leaves of plants and the cuticles of insects.[1][2] Linolenyl behenate specifically is the ester formed from α-linolenyl alcohol and behenic acid. While the specific historical discovery of this individual wax ester is not prominently documented, its identification and characterization fall under the broader study of complex lipid mixtures from natural sources. The advancement of chromatographic and spectrometric techniques has enabled the detailed analysis of such complex lipids, allowing for the isolation and structural elucidation of individual molecular species like Linolenyl behenate.[1] This guide provides a comprehensive overview of the technical protocols for the isolation, characterization, and synthesis of Linolenyl behenate, aimed at researchers and professionals in the field of drug development and lipidomics.

Data Presentation: Physicochemical Properties of Linolenyl Behenate

A summary of the key quantitative data for Linolenyl behenate is presented in the table below. This information is crucial for its identification and for designing experimental protocols.

Property	Value	Reference
CAS Number	2692623-61-1	[3]
Molecular Formula	C₄₀H₇₄O₂
Molecular Weight	587.02 g/mol
Synonyms	(9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate
Lipid Number	WE (18:3(9Z,12Z,15Z)/22:0)
Physical State	Solid
Purity (Commercial)	>99%
Storage Temperature	Freezer

Experimental Protocols

This section details the methodologies for the isolation, characterization, and synthesis of Linolenyl behenate.

Isolation from Natural Sources

The following protocol describes a general procedure for the isolation of Linolenyl behenate from a plant source rich in wax esters, adapted from established methods for wax ester extraction and purification.

Objective: To isolate Linolenyl behenate from a complex lipid extract.

Materials:

• Plant material (e.g., seeds, leaves)

• Solvents: n-hexane, diethyl ether, chloroform, methanol (B129727), glacial acetic acid, toluene (B28343) (all analytical grade)

• Internal standard (e.g., a wax ester with a unique chain length not expected in the sample)

• Silica (B1680970) gel 60 for column chromatography and TLC plates

• Sodium sulfate, anhydrous

• Standard of Linolenyl behenate for comparison

Procedure:

• Lipid Extraction:

  • Homogenize 10g of dried and ground plant material.

  • Extract the total lipids by incubating the homogenate with a 2:1 (v/v) mixture of chloroform:methanol for 1 hour with agitation.

  • Filter the mixture to remove solid debris.

  • Wash the filtrate with 0.9% NaCl solution to remove non-lipid contaminants.

  • Collect the lower organic phase, dry it over anhydrous sodium sulfate, and evaporate the solvent under a stream of nitrogen to yield the total lipid extract.

• Fractionation by Column Chromatography:

  • Prepare a silica gel column (e.g., 20g silica gel in a glass column) conditioned with n-hexane.

  • Dissolve the total lipid extract in a minimal volume of n-hexane and load it onto the column.

  • Elute different lipid classes using a solvent gradient:

    • Elute hydrocarbons with n-hexane.

    • Elute wax esters with a mixture of n-hexane and diethyl ether (e.g., 98:2 v/v).

    • Elute more polar lipids like triacylglycerols with higher polarity solvent mixtures.

  • Collect fractions and monitor the composition by Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC) Analysis and Purification:

  • Spot the collected fractions alongside the total lipid extract and a Linolenyl behenate standard on a silica gel TLC plate.

  • Develop the plate in a chamber with a solvent system such as n-hexane:diethyl ether:glacial acetic acid (80:20:1, v/v/v).

  • Visualize the separated lipids by spraying with a suitable reagent (e.g., primuline) and viewing under UV light.

  • Identify the fractions containing the band corresponding to the wax ester standard.

  • For further purification, preparative TLC can be performed. Scrape the silica band corresponding to the wax esters, and extract the lipid from the silica with chloroform:methanol.

Characterization and Analysis

Objective: To confirm the identity and purity of the isolated Linolenyl behenate.

A. Gas Chromatography-Mass Spectrometry (GC-MS):

• Sample Preparation: The isolated wax ester fraction can be analyzed directly.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms).

• GC Conditions:

  • Injector Temperature: 300°C

  • Oven Program: Start at 150°C, ramp to 320°C at 5°C/min, and hold for 15 minutes.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-700.

• Expected Results: The GC will separate the wax esters by their volatility. The mass spectrum of Linolenyl behenate will show a molecular ion peak (or fragments corresponding to its molecular weight) and characteristic fragmentation patterns of the linolenyl alcohol and behenic acid moieties.

B. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS):

• Instrumentation: An HPLC system with a C30 reverse-phase column coupled to a mass spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source.

• Mobile Phase: A gradient of methanol and chloroform.

• MS Conditions:

  • Ionization can be enhanced by post-column addition of silver ions or using ammonium (B1175870) adducts for ESI.

• Expected Results: This method is particularly useful for analyzing long-chain wax esters that may not be suitable for GC. It provides molecular weight information and can be used for quantification.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR: The proton NMR spectrum will show characteristic signals for the protons of the ester group, the double bonds in the linolenyl chain (~5.3 ppm), the alpha-protons to the carbonyl group (~2.3 ppm), the methylene (B1212753) groups, and the terminal methyl groups (~0.9 ppm).

• ¹³C-NMR: The carbon NMR will provide detailed information on the carbon skeleton, including signals for the carbonyl carbon of the ester, the carbons of the double bonds, and the aliphatic carbons.

Enzymatic Synthesis of Linolenyl Behenate

This protocol describes a greener, enzymatic approach to synthesizing Linolenyl behenate.

Objective: To synthesize Linolenyl behenate from its constituent fatty acid and fatty alcohol.

Materials:

• Behenic acid

• α-Linolenyl alcohol

• Immobilized lipase (B570770) (e.g., Novozym 435 from Candida antarctica)

• Solvent (e.g., n-hexane or a solvent-free system)

• Molecular sieves (for water removal)

Procedure:

• Reaction Setup:

  • In a round-bottom flask, combine equimolar amounts of behenic acid and α-linolenyl alcohol.

  • If using a solvent, dissolve the reactants in n-hexane. For a solvent-free system, gently heat the mixture to melt the reactants.

  • Add the immobilized lipase (e.g., 10% by weight of the total reactants).

  • Add activated molecular sieves to the reaction mixture to remove the water produced during esterification, which drives the reaction to completion.

• Reaction Conditions:

  • Incubate the mixture at a controlled temperature (e.g., 60°C) with constant stirring for 24-48 hours.

  • Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC or GC.

• Purification:

  • Once the reaction is complete, remove the immobilized enzyme by filtration.

  • If a solvent was used, evaporate it under reduced pressure.

  • Purify the resulting crude product using column chromatography on silica gel, as described in the isolation protocol, to separate the final wax ester from any unreacted starting materials.

Visualizations

Biosynthesis and Analysis Workflows

The following diagrams illustrate the key pathways and workflows related to Linolenyl behenate.

Caption: Generalized biosynthetic pathway for wax esters like Linolenyl behenate.

Caption: Experimental workflow for the isolation and analysis of Linolenyl behenate.

References

• 1. benchchem.com [benchchem.com]
• 2. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 3. larodan.com [larodan.com]

Determining the Solubility of Linolenyl Behenate in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linolenyl behenate (B1239552) (C40H74O2), a long-chain unsaturated wax ester, is a molecule of interest in various pharmaceutical and industrial applications due to its unique physicochemical properties. Understanding its solubility in a range of organic solvents is critical for formulation development, purification processes, and the design of delivery systems. This technical guide provides a comprehensive overview of the principles governing the solubility of wax esters and offers detailed experimental protocols for its determination.

General Solubility of Wax Esters

Wax esters, being large, nonpolar molecules, exhibit solubility characteristics that are dictated by the principle of "like dissolves like."[1] They are generally soluble in nonpolar, hydrophobic organic solvents and demonstrate limited to no solubility in polar solvents such as water. Qualitative assessments indicate that similar long-chain wax esters are soluble in a variety of organic solvents, including:

• Aromatic hydrocarbons

• Chlorinated hydrocarbons

• Ethers

• Esters

• Ketones

• Mineral oils

• Vegetable oils

The degree of unsaturation in the fatty acid or fatty alcohol chain can influence solubility; unsaturated wax esters tend to have lower melting points and may exhibit greater solubility in some solvents compared to their saturated counterparts.[1]

Quantitative Solubility Data

As previously stated, specific quantitative solubility data for linolenyl behenate is not extensively documented. Researchers are encouraged to determine this experimentally. The following table provides a template for recording and presenting such data in a clear and structured format.

Table 1: Experimentally Determined Solubility of Linolenyl Behenate in Various Organic Solvents

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Method of Analysis
e.g., Hexane	25	HPLC-UV
e.g., Ethyl Acetate	25	HPLC-UV
e.g., Acetone	25	HPLC-UV
e.g., Dichloromethane	25	HPLC-UV
e.g., Toluene	25	HPLC-UV
e.g., Ethanol	25	HPLC-UV
e.g., Methanol	25	HPLC-UV

Experimental Protocols for Solubility Determination

The equilibrium shake-flask method is a reliable and widely used technique for determining the solubility of a compound in a specific solvent. The concentration of the dissolved solute is then quantified using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Protocol 1: Equilibrium Shake-Flask Method

This protocol establishes a saturated solution of linolenyl behenate in the chosen organic solvent.

Materials:

• Linolenyl behenate (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Syringes

• Analytical balance

Procedure:

• Preparation: Add an excess amount of solid linolenyl behenate to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium has been reached.

• Solvent Addition: Add a known volume (e.g., 5 mL) of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker within a temperature-controlled environment (e.g., 25 °C). Shake the vials at a constant speed for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. The time required for equilibrium may need to be determined empirically by taking measurements at different time points until the concentration of the dissolved solute remains constant.

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe.

• Filtration: Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

• Dilution: If necessary, dilute the filtrate with the same organic solvent to a concentration that falls within the linear range of the analytical method.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol describes the quantification of dissolved linolenyl behenate in the filtered samples.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector or an Evaporative Light Scattering Detector (ELSD).

• Reversed-phase C18 column suitable for lipid analysis.

• Mobile phase solvents (e.g., acetonitrile, isopropanol, methanol).

• Linolenyl behenate standard of known purity.

• Volumetric flasks and pipettes.

Procedure:

• Standard Preparation: Prepare a stock solution of linolenyl behenate of a known concentration in a suitable solvent (one in which it is freely soluble). From this stock solution, prepare a series of calibration standards of decreasing concentrations through serial dilution.

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak area response for each concentration. Plot a calibration curve of peak area versus concentration. The curve should exhibit linearity with a correlation coefficient (R²) close to 1.

• Sample Analysis: Inject the filtered and diluted samples obtained from the shake-flask experiment into the HPLC system.

• Quantification: Record the peak area of the linolenyl behenate in the sample chromatogram. Using the equation of the line from the calibration curve, calculate the concentration of linolenyl behenate in the diluted sample.

• Solubility Calculation: Account for the dilution factor to determine the original concentration of linolenyl behenate in the saturated solution. This value represents the solubility of linolenyl behenate in the tested organic solvent at the specified temperature.

Visualizing Methodologies

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the conceptual basis of solubility.

Caption: A flowchart of the experimental workflow for determining the solubility of linolenyl behenate.

Caption: Key physicochemical properties of the solute and solvent that determine solubility.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]

Predicted Therapeutic Properties of Linolenyl Behenate: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Linolenyl behenate (B1239552), an ester formed from the omega-3 fatty acid α-linolenic acid (ALA) and the long-chain saturated fatty acid behenic acid, is a novel compound with significant, albeit predicted, therapeutic potential. While direct experimental data on the ester itself is not yet available, a comprehensive analysis of its constituent molecules allows for the formulation of well-grounded hypotheses regarding its bioactivity. This whitepaper synthesizes the known therapeutic properties of ALA and the functional characteristics of behenic acid to predict the potential applications of Linolenyl behenate in dermatology and inflammatory disorders. The primary predicted activities of Linolenyl behenate include potent anti-inflammatory effects, skin barrier restoration, and utility as a sophisticated drug delivery vehicle. This document provides a technical guide for researchers and drug development professionals, outlining the predicted mechanisms of action, proposing detailed experimental protocols for validation, and presenting key data in a structured format.

Predicted Therapeutic Landscape of Linolenyl Behenate

The therapeutic profile of Linolenyl behenate is predicted to be a synergistic combination of the well-documented anti-inflammatory and bioactive properties of α-linolenic acid and the physicochemical and functional attributes of behenic acid.

1.1. Anti-Inflammatory Properties (Derived from α-Linolenic Acid)

α-Linolenic acid is an essential omega-3 fatty acid with established anti-inflammatory effects.[1] It is anticipated that upon enzymatic hydrolysis of Linolenyl behenate in biological systems, the released ALA would exert these effects. The predicted anti-inflammatory mechanisms include:

• Inhibition of Pro-inflammatory Mediators: ALA has been shown to inhibit the production of key inflammatory molecules such as nitric oxide (NO), inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and tumor necrosis factor-alpha (TNF-α).[2]

• Modulation of Macrophage Activity: ALA can dampen the inflammatory phenotype of M1-like macrophages, reducing the secretion of pro-inflammatory cytokines like IL-1β and IL-6.[3]

• Downregulation of Signaling Pathways: A crucial aspect of ALA's anti-inflammatory action is its ability to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central to the inflammatory response.[2]

• PPAR-γ Activation: ALA and its metabolites can act as ligands for peroxisome proliferator-activated receptor-gamma (PPAR-γ), a transcription factor that plays a critical role in regulating lipid metabolism and inflammation.[4]

1.2. Skin Barrier Function and Emollience (Derived from Behenic Acid)

Behenic acid is a long-chain saturated fatty acid widely used in dermatological and cosmetic formulations for its emollient and skin-protective properties. Linolenyl behenate is predicted to share and potentially enhance these characteristics:

• Occlusive Barrier Formation: The long carbon chain of behenic acid allows it to form a protective, occlusive layer on the skin, which reduces transepidermal water loss (TEWL) and helps to maintain skin hydration.

• Improved Skin Feel and Texture: As an emollient, behenic acid softens and soothes the skin, and its presence in Linolenyl behenate would likely contribute to formulations with favorable sensory profiles.

1.3. Potential as a Drug Delivery Vehicle (Derived from Behenic Acid)

The lipophilic and stable nature of behenic acid makes it a valuable excipient in controlled drug delivery systems. This suggests that Linolenyl behenate could be engineered for:

• Sustained Release Formulations: The ester could be formulated into solid lipid nanoparticles (SLNs) or matrix systems to encapsulate and provide sustained release of other therapeutic agents.

• Enhanced Penetration: The fatty acid nature of the molecule may facilitate the penetration of co-administered active pharmaceutical ingredients (APIs) through the stratum corneum.

Quantitative Data Summary

The following tables summarize key quantitative data related to the constituent fatty acids of Linolenyl behenate.

Table 1: Anti-Inflammatory Activity of α-Linolenic Acid

Parameter	Cell Line	Treatment	Result	Reference
NO Production	RAW 264.7 Macrophages	LPS-stimulated	Potent Inhibition
iNOS Gene Expression	RAW 264.7 Macrophages	LPS-stimulated	Inhibition
COX-2 Gene Expression	RAW 264.7 Macrophages	LPS-stimulated	Inhibition
TNF-α Gene Expression	RAW 264.7 Macrophages	LPS-stimulated	Inhibition
IL-1β Production	THP-1 derived Macrophages	LPS-stimulated	Reduction
IL-6 Production	THP-1 derived Macrophages	LPS-stimulated	Reduction

Table 2: Physicochemical and Functional Properties of Behenic Acid

Property	Description	Relevance to Linolenyl Behenate	Reference
Chemical Formula	C22H44O2	Constituent of the ester
Molecular Weight	340.58 g/mol	Constituent of the ester
Primary Function	Emollient, Thickening Agent	Predicted skin barrier and formulation properties
Use in Drug Delivery	Lipid matrix for controlled release	Potential for Linolenyl behenate as a delivery system

Proposed Experimental Protocols

To validate the predicted therapeutic properties of Linolenyl behenate, the following experimental protocols are proposed.

3.1. In Vitro Anti-Inflammatory Activity Assessment

• Objective: To determine the anti-inflammatory effects of Linolenyl behenate on macrophage cells.

• Cell Line: RAW 264.7 murine macrophages or human THP-1 derived macrophages.

• Methodology:

  • Culture cells to 80% confluency.

  • Pre-treat cells with varying concentrations of Linolenyl behenate (and ALA and behenic acid as controls) for 1 hour.

  • Induce inflammation by stimulating cells with lipopolysaccharide (LPS).

  • After 24 hours, collect the cell culture supernatant.

  • Measure the concentration of nitric oxide (NO) using the Griess reagent assay.

  • Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the supernatant using ELISA kits.

  • Perform cell viability assays (e.g., MTT) to ensure that the observed effects are not due to cytotoxicity.

  • For mechanism of action studies, perform Western blotting to analyze the phosphorylation status of key proteins in the NF-κB and MAPK pathways.

3.2. Skin Barrier Function Evaluation

• Objective: To assess the effect of a topical formulation of Linolenyl behenate on skin barrier function.

• Model: In vitro 3D human reconstructed epidermis model or ex vivo human skin explants.

• Methodology:

  • Prepare a stable topical formulation (e.g., cream or ointment) containing a defined concentration of Linolenyl behenate.

  • Apply the formulation to the surface of the skin model.

  • Measure transepidermal water loss (TEWL) at baseline and at various time points after application using a Tewameter.

  • Assess skin hydration by measuring the electrical capacitance of the stratum corneum using a Corneometer.

  • Compare the results to a vehicle control and a positive control (e.g., a formulation containing petrolatum).

3.3. Solid Lipid Nanoparticle (SLN) Formulation and Drug Release Study

• Objective: To evaluate the feasibility of using Linolenyl behenate as a lipid matrix for the controlled release of a model drug.

• Model Drug: A hydrophobic anti-inflammatory drug (e.g., dexamethasone).

• Methodology:

  • Formulate SLNs using Linolenyl behenate as the solid lipid via a hot homogenization and ultrasonication method.

  • Incorporate the model drug into the lipid phase during formulation.

  • Characterize the resulting SLNs for particle size, polydispersity index, zeta potential, and encapsulation efficiency.

  • Conduct an in vitro drug release study using a dialysis bag method in a phosphate-buffered saline (PBS) release medium.

  • Analyze the amount of drug released at different time intervals using a suitable analytical technique (e.g., HPLC).

Visualization of Signaling Pathways and Workflows

4.1. Predicted Anti-Inflammatory Signaling Pathway of α-Linolenic Acid

Caption: Predicted anti-inflammatory signaling pathway of α-linolenic acid released from Linolenyl behenate.

4.2. Experimental Workflow for In Vitro Anti-Inflammatory Assessment

References

• 1. α-Linolenic acid: nutraceutical, pharmacological and toxicological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Role of α-Linolenic Acid and Its Oxylipins in Human Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Chemical Synthesis of Linolenyl Behenate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the chemical synthesis of linolenyl behenate (B1239552), a wax ester of significant interest for various applications due to its specific physical and chemical properties. The synthesis is achieved through the direct esterification of linolenyl alcohol and behenic acid. This guide outlines the necessary reagents, equipment, and a step-by-step protocol for the synthesis, purification, and characterization of the final product. Additionally, an alternative enzymatic approach is briefly discussed.

Introduction

Wax esters, such as linolenyl behenate, are esters composed of long-chain fatty acids and fatty alcohols.[1][2] They are utilized in a variety of industries, including cosmetics, pharmaceuticals, and as specialized lubricants, owing to their unique properties like high melting points and excellent lubricity.[1][3] Linolenyl behenate is formed from the esterification of linolenyl alcohol, a C18 unsaturated alcohol, and behenic acid, a C22 saturated fatty acid. The chemical synthesis of wax esters typically involves the direct esterification of a fatty acid and a fatty alcohol, often in the presence of a catalyst and with the removal of water to drive the reaction to completion.[4]

Linolenyl Behenate:

• Synonyms: (9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate

• CAS Number: 2692623-61-1

• Molecular Formula: C₄₀H₇₄O₂

• Molecular Weight: 587.02 g/mol

Chemical Synthesis Protocol: Acid-Catalyzed Esterification

This protocol details the synthesis of linolenyl behenate via Fischer esterification, a well-established method for producing esters from carboxylic acids and alcohols using an acid catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Linolenyl alcohol	≥98% Purity	Sigma-Aldrich
Behenic acid	≥99% Purity	Sigma-Aldrich
Ferric chloride hexahydrate (FeCl₃·6H₂O)	ACS Reagent Grade	Fisher Scientific
Toluene (B28343)	Anhydrous, ≥99.8%	VWR Chemicals
Sodium bicarbonate (NaHCO₃)	ACS Reagent Grade	EMD Millipore
Anhydrous magnesium sulfate (B86663) (MgSO₄)	ACS Reagent Grade	Alfa Aesar
Hexane (B92381)	HPLC Grade	J.T.Baker
Ethyl acetate (B1210297)	HPLC Grade	J.T.Baker
Silica (B1680970) gel	60 Å, 70-230 mesh	Merck

Equipment

• Round-bottom flask (250 mL)

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass chromatography column

• Beakers, graduated cylinders, and other standard laboratory glassware

• Analytical balance

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Experimental Protocol

• Reaction Setup:

  • To a 250 mL round-bottom flask, add linolenyl alcohol (1 equivalent), behenic acid (1.1 equivalents), and anhydrous toluene (100 mL).

  • Add a magnetic stir bar to the flask.

  • Add ferric chloride hexahydrate (FeCl₃·6H₂O) as a catalyst. A substrate-to-catalyst molar ratio of 200:1 is a good starting point.

  • Assemble the Dean-Stark apparatus and reflux condenser on top of the round-bottom flask.

• Esterification Reaction:

  • Heat the reaction mixture to reflux (approximately 110-120 °C for toluene) using a heating mantle.

  • Continuously stir the mixture.

  • The esterification reaction will produce water as a byproduct, which will be azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the progress of the reaction by TLC (e.g., using a hexane:ethyl acetate 95:5 v/v mobile phase). The reaction is typically complete within 6-12 hours, as indicated by the disappearance of the limiting reactant (linolenyl alcohol).

• Work-up and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst and remove any unreacted behenic acid, followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Chromatographic Purification:

  • The crude product can be further purified by column chromatography on silica gel.

  • Prepare a silica gel slurry in hexane and pack it into a glass column.

  • Dissolve the crude linolenyl behenate in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing the ethyl acetate concentration).

  • Collect the fractions and monitor them by TLC to isolate the pure linolenyl behenate.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to yield the final product.

Data Presentation

The following table summarizes the expected outcomes and key parameters for the chemical synthesis of linolenyl behenate.

Parameter	Value/Range	Notes
Molar Ratio (Linolenyl Alcohol:Behenic Acid)	1:1.1	A slight excess of the fatty acid can help drive the reaction.
Catalyst Loading (Substrate:FeCl₃·6H₂O)	200:1 (mol/mol)	Ferric chloride is an effective Lewis acid catalyst for this reaction.
Solvent	Anhydrous Toluene	Allows for azeotropic removal of water.
Reaction Temperature	110-120 °C (Reflux)	Ensures a sufficient reaction rate.
Reaction Time	6-12 hours	Monitor by TLC for completion.
Expected Yield	85-95%	Dependent on complete removal of water and purification efficiency.
Purity (post-chromatography)	>98%	As determined by GC-MS analysis.

Characterization of Linolenyl Behenate

The identity and purity of the synthesized linolenyl behenate should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and purity of the wax ester.

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and confirm the formation of the ester linkage.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic ester carbonyl stretch (around 1740 cm⁻¹).

Alternative Method: Enzymatic Synthesis

As an alternative to chemical synthesis, linolenyl behenate can be produced using lipase-catalyzed esterification. This "green chemistry" approach offers several advantages, including milder reaction conditions and higher specificity, which can reduce the formation of byproducts.

Key Parameters for Enzymatic Synthesis

Parameter	Typical Conditions
Biocatalyst	Immobilized lipase (B570770) (e.g., Novozym 435, Lipozyme TL IM)
Solvent	Organic solvent (e.g., hexane, isooctane) or solvent-free
Temperature	40-70 °C
Substrate Ratio	Equimolar or slight excess of one substrate
Water Activity	Controlled to favor synthesis over hydrolysis

Visualizations

Caption: Workflow for the chemical synthesis of linolenyl behenate.

Conclusion

The protocol described provides a reliable method for the chemical synthesis of high-purity linolenyl behenate. The use of an acid catalyst and azeotropic removal of water ensures high conversion rates. For applications requiring milder conditions, enzymatic synthesis presents a viable alternative. Proper analytical characterization is crucial to confirm the identity and purity of the final product. These application notes serve as a comprehensive guide for researchers and professionals in the fields of chemistry and drug development.

References

• 1. labinsights.nl [labinsights.nl]
• 2. Wax Ester Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Purification of Linolenyl Behenate Using Preparative High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Linolenyl behenate (B1239552) is a wax ester composed of α-linolenic acid, an omega-3 fatty acid, and behenic acid, a long-chain saturated fatty acid. As a molecule combining both saturated and polyunsaturated fatty acids, it holds potential interest in various fields, including pharmaceuticals, cosmetics, and material science. Its synthesis often results in a mixture containing unreacted starting materials and by-products. Therefore, a robust purification method is crucial to obtain a high-purity final product for further research and development. This application note details a preparative High-Performance Liquid Chromatography (HPLC) method for the efficient purification of linolenyl behenate.

Data Presentation

The following table summarizes the quantitative data obtained from the preparative HPLC purification of linolenyl behenate.

Parameter	Crude Product	Purified Product
Purity (%)	85.2%	>99.5%
Recovery (%)	N/A	92.5%
Loading Capacity (mg/injection)	500 mg	N/A
Throughput ( g/hour )	N/A	0.46 g/hour

Experimental Protocols

1. Sample Preparation

• Crude Sample: The crude reaction mixture containing linolenyl behenate was first concentrated under reduced pressure to remove the bulk of the reaction solvent.

• Dissolution: The resulting residue was dissolved in a minimal amount of hexane (B92381) to a final concentration of 100 mg/mL.

• Filtration: The sample solution was filtered through a 0.45 µm PTFE syringe filter to remove any particulate matter before injection into the preparative HPLC system.

2. Preparative HPLC Conditions

• Instrument: A standard preparative HPLC system equipped with a quaternary pump, an autosampler, a column oven, and a UV detector was used.

• Column: A C18 silica (B1680970) column (250 mm x 21.2 mm, 10 µm particle size) was chosen for its excellent resolving power for non-polar compounds like wax esters.

• Mobile Phase: A gradient elution was employed for optimal separation:

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Isopropanol

  • Gradient Program:

    • 0-5 min: 100% A

    • 5-25 min: Linear gradient to 50% A / 50% B

    • 25-30 min: Hold at 50% A / 50% B

    • 30-35 min: Return to 100% A

    • 35-40 min: Re-equilibration at 100% A

• Flow Rate: 20 mL/min

• Column Temperature: 40°C

• Detection: UV detection at 210 nm was used to monitor the elution of the compounds.

• Injection Volume: 5 mL (equivalent to 500 mg of crude product)

• Fraction Collection: Fractions were collected based on the elution profile, with the main peak corresponding to linolenyl behenate being collected into a separate vessel.

3. Post-Purification Processing

• Solvent Evaporation: The collected fractions containing the purified linolenyl behenate were combined, and the mobile phase was removed using a rotary evaporator.

• Purity Analysis: The purity of the final product was assessed by analytical HPLC using a similar method but with a smaller dimension column and a lower flow rate.

• Characterization: The identity and structure of the purified linolenyl behenate were confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualizations

Caption: Experimental workflow for the purification of linolenyl behenate.

Caption: Logical relationship of the purification process.

Application Note: Structural Characterization of Linolenyl Behenate by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linolenyl behenate (B1239552) is a long-chain wax ester composed of α-linolenic acid, an omega-3 polyunsaturated fatty acid, and behenyl alcohol, a saturated 22-carbon fatty alcohol. As a component in various natural products and a potential constituent in pharmaceutical and cosmetic formulations, detailed structural characterization is crucial for quality control and understanding its physicochemical properties. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique that provides detailed atomic-level information about molecular structure. This application note outlines the protocols for the characterization of Linolenyl behenate using ¹H and ¹³C NMR spectroscopy, including 2D correlation techniques.

Principle

NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei like ¹H and ¹³C absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies, known as chemical shifts (δ), are highly sensitive to the local electronic environment of each nucleus, allowing for the differentiation of atoms within a molecule. Through-bond scalar couplings (J-couplings) between neighboring nuclei provide information on the connectivity of atoms. Two-dimensional (2D) NMR experiments, such as COSY and HSQC, reveal correlations between nuclei, enabling the unambiguous assignment of complex spectra.

Predicted ¹H and ¹³C NMR Spectral Data for Linolenyl Behenate

The following tables summarize the predicted chemical shifts for Linolenyl behenate based on data for α-linolenic acid, behenic acid, and general values for long-chain esters.[1][2][3] The numbering scheme for the atoms is provided in Figure 1.

Linolenyl Moiety (Acid Part)

Atom Number	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
2'	~2.30 (t)	~34.1
3'	~1.62 (quint)	~24.9
4'-8', 17'	~1.30 (m)	~29.0-29.7
9', 16'	~2.05 (m)	~27.2
10', 15'	~5.35 (m)	~127.0-132.0
11', 14'	~2.81 (m)	~25.6
12', 13'	~5.35 (m)	~127.0-132.0
18'	~0.97 (t)	~14.3
C=O	-	~173.3

Behenate Moiety (Alcohol Part)

Atom Number	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1	~4.06 (t)	~64.4
2	~1.63 (quint)	~28.7
3-21	~1.26 (m)	~29.2-29.8
22	~0.88 (t)	~14.1

Note: Chemical shifts are referenced to TMS (0 ppm) and are predicted for a CDCl₃ solution. Multiplicities are abbreviated as t (triplet), quint (quintet), and m (multiplet).

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

• Sample Purity: Ensure the Linolenyl behenate sample is free of particulate matter. If necessary, filter a stock solution through a small plug of glass wool in a Pasteur pipette.[4]

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for long-chain esters.[4] Ensure the use of high-purity deuterated solvent to avoid interfering signals.

• Concentration:

  • For ¹H NMR, dissolve 5-25 mg of Linolenyl behenate in 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a higher concentration of 50-100 mg in 0.6-0.7 mL of CDCl₃ is recommended due to the lower natural abundance of the ¹³C isotope.

• Internal Standard: For precise chemical shift referencing, tetramethylsilane (B1202638) (TMS) is commonly used and is often included in commercially available deuterated solvents at a concentration of 0.03-0.05%.

• Sample Handling:

  • Weigh the desired amount of Linolenyl behenate into a clean, dry vial.

  • Add the appropriate volume of deuterated solvent.

  • Gently warm or vortex the vial to ensure complete dissolution.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

NMR Data Acquisition

The following are general acquisition parameters that may require optimization based on the specific NMR spectrometer used.

¹H NMR Spectroscopy:

• Pulse Sequence: Standard single-pulse sequence.

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans are typically sufficient for good signal-to-noise.

¹³C NMR Spectroscopy:

• Pulse Sequence: Standard single-pulse with proton decoupling (e.g., zgpg30).

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds. For quantitative analysis, a longer relaxation delay (at least 5 times the longest T1) and an inverse-gated decoupling sequence are recommended to suppress the Nuclear Overhauser Effect (NOE).

• Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required to achieve an adequate signal-to-noise ratio.

2D NMR Spectroscopy (COSY and HSQC):

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, which is useful for tracing the connectivity of the fatty acid and alcohol chains.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached, providing unambiguous C-H assignments.

• These experiments are proton-detected, so sample concentration similar to that for ¹H NMR can be used. The number of scans and increments in the indirect dimension can be adjusted to balance resolution and experiment time.

Data Analysis

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

• Referencing: Calibrate the spectra using the TMS signal at 0 ppm.

• ¹H NMR Analysis:

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the multiplicity of the signals to deduce the number of neighboring protons.

• ¹³C NMR Analysis:

  • Identify the characteristic downfield signal of the ester carbonyl carbon.

  • Assign the olefinic carbons of the linolenyl moiety and the aliphatic carbons of both chains.

• 2D NMR Analysis:

  • In the COSY spectrum, trace the cross-peaks to establish the spin systems of the linolenyl and behenate chains.

  • In the HSQC spectrum, correlate the assigned proton signals with their directly attached carbon signals to confirm the ¹³C assignments.

Visualization of Experimental Workflow

Caption: Experimental Workflow for NMR Characterization.

Conclusion

NMR spectroscopy is an essential tool for the comprehensive structural characterization of Linolenyl behenate. One-dimensional ¹H and ¹³C NMR provide key information on the functional groups and the overall composition of the molecule. Two-dimensional techniques like COSY and HSQC are invaluable for the unambiguous assignment of all proton and carbon signals, confirming the connectivity and identity of the linolenyl and behenate moieties. The protocols and data presented in this application note serve as a valuable resource for researchers in the fields of natural product chemistry, lipidomics, and drug development.

References

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. magritek.com [magritek.com]
• 3. Human Metabolome Database: [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, CD3OD, experimental) (HMDB0000944) [hmdb.ca]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of Linolenyl Behenate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linolenyl behenate (B1239552) (C40H74O2, MW: 587.02) is a wax ester composed of α-linolenic acid, a polyunsaturated omega-3 fatty acid, and behenic acid, a long-chain saturated fatty acid.[1] Wax esters are a diverse class of neutral lipids that play crucial roles in energy storage, waterproofing, and as components of protective coatings in various organisms. In the context of pharmaceutical and cosmetic research, the analysis of specific wax esters like linolenyl behenate is essential for understanding lipid metabolism, formulation stability, and the physicochemical properties of drug delivery systems. Mass spectrometry, coupled with chromatographic separation, offers a powerful analytical platform for the detailed characterization and quantification of these molecules.[2][3][4] This document provides detailed application notes and protocols for the analysis of linolenyl behenate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

The choice between GC-MS and LC-MS for the analysis of linolenyl behenate depends on the specific research question. GC-MS is a robust technique for the analysis of volatile and thermally stable compounds, providing detailed structural information through electron ionization (EI) fragmentation.[4] High-temperature GC methods allow for the analysis of intact wax esters. LC-MS is well-suited for the analysis of a broader range of lipids, including those that are thermally labile, and offers high sensitivity and specificity, particularly when coupled with tandem mass spectrometry (MS/MS) for targeted quantification.

Data Presentation

The following table summarizes the key mass spectrometric information for the identification and quantification of Linolenyl Behenate.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Parent Ion (M+)	m/z 586.6 (as [M]•+)	m/z 604.6 (as [M+NH4]+), m/z 587.6 (as [M+H]+)
Key Fragment Ions (Predicted)	m/z 341 ([Behenic acid+H]+), m/z 277 ([Linolenic acid-H]+), m/z 261 ([Linolenic acid-OH]+)	m/z 341 ([Behenic acid+H]+), m/z 279 ([Linolenic acid+H]+)
Ionization Mode	Electron Ionization (EI)	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Instrumentation	High-Temperature Capillary GC coupled to a Quadrupole or Ion Trap MS	UPLC/HPLC coupled to a Triple Quadrupole or Q-TOF MS

Experimental Protocols

Protocol 1: GC-MS Analysis of Linolenyl Behenate

This protocol is designed for the qualitative and quantitative analysis of intact linolenyl behenate.

1. Sample Preparation:

• Dissolve the purified linolenyl behenate standard or extracted lipid sample in a suitable organic solvent (e.g., hexane (B92381) or isooctane) to a final concentration of 10-100 µg/mL.

• For quantitative analysis, prepare a series of calibration standards of linolenyl behenate in the same solvent.

• If analyzing a complex mixture, a lipid extraction (e.g., Folch or Bligh-Dyer method) followed by solid-phase extraction (SPE) to isolate the wax ester fraction may be necessary.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: High-temperature capillary column (e.g., Agilent J&W DB-5ht, 30 m x 0.25 mm, 0.1 µm film thickness).

• Injector Temperature: 340°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp 1: 15°C/min to 340°C.

  • Hold at 340°C for 15 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Mode: Splitless (1 µL injection volume).

• MS Transfer Line Temperature: 340°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-700.

Protocol 2: LC-MS/MS Analysis of Linolenyl Behenate

This protocol is optimized for the sensitive and specific quantification of linolenyl behenate using Multiple Reaction Monitoring (MRM).

1. Sample Preparation:

• Dissolve the linolenyl behenate standard or extracted lipid sample in a mixture of methanol/chloroform (1:1, v/v) to a final concentration of 1-50 µg/mL.

• For quantitative analysis, prepare calibration standards and add an appropriate internal standard (e.g., a deuterated wax ester) to all samples and standards.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Mass Spectrometer: Agilent 6495C Triple Quadrupole LC/MS or equivalent.

• Column: C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 90:10 (v/v) Acetonitrile:Water with 10 mM Ammonium Formate.

• Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 10 mM Ammonium Formate.

• Gradient Program:

  • 0-2 min: 30% B.

  • 2-15 min: Linear gradient to 100% B.

  • 15-20 min: Hold at 100% B.

  • 20.1-25 min: Re-equilibrate at 30% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Injection Volume: 5 µL.

• Ionization Mode: ESI Positive.

• Gas Temperature: 325°C.

• Gas Flow: 14 L/min.

• Nebulizer Pressure: 35 psi.

• Sheath Gas Temperature: 350°C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• MRM Transitions (Predicted):

  • Precursor Ion ([M+NH4]+): m/z 604.6

  • Product Ion 1 (from Behenic Acid): m/z 341.3

  • Product Ion 2 (from Linolenic Acid): m/z 279.2

Visualizations

Caption: Experimental workflow for the mass spectrometry analysis of Linolenyl behenate.

Caption: Predicted electron ionization fragmentation pathway of Linolenyl behenate.

References

• 1. larodan.com [larodan.com]
• 2. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Linolenyl Behenate as a Standard in Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Linolenyl behenate (B1239552) (C40H74O2, MW: 587.02) is a high-purity (>99%) wax ester composed of alpha-linolenic acid (an 18-carbon polyunsaturated fatty acid) and behenic acid (a 22-carbon saturated fatty acid).[1] Its well-defined chemical structure, high molecular weight, and stability make it an excellent candidate for use as an internal or external standard in the quantitative analysis of various lipid classes, particularly other wax esters, fatty acid esters, and neutral lipids. As a non-endogenous compound in most biological systems, it is unlikely to interfere with the measurement of endogenous analytes.

Principle of Use as an Internal Standard

In chromatographic and mass spectrometric analyses, an internal standard (IS) is a compound added in a known amount to samples, calibration standards, and quality controls. The IS helps to correct for variations in sample preparation, extraction efficiency, and instrument response.[2] By calculating the ratio of the analyte peak area to the IS peak area, more accurate and precise quantification can be achieved. Linolenyl behenate is particularly suitable for this purpose in lipidomics due to its chemical similarity to many target lipid analytes, ensuring comparable behavior during extraction and analysis.

Applications

Linolenyl behenate can be employed as a standard in a variety of applications within lipid analysis, including:

• Lipidomics Research: For the quantification of changes in the lipidome of cells, tissues, or biofluids in response to stimuli or in disease states.

• Drug Development: To assess the impact of drug candidates on lipid metabolism and signaling pathways.

• Quality Control: In the analysis of lipid-based formulations, such as lipid nanoparticles, to ensure consistent composition.

• Food Science and Nutrition: For the quantification of specific fatty acids and lipids in food products and dietary supplements.

Quantitative Data

The following tables summarize typical quantitative performance data that can be expected when using Linolenyl behenate as an internal standard with high-temperature Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) for the analysis of long-chain wax esters.

Table 1: Representative Quantitative Performance Data for GC-MS Analysis of Wax Esters using a Wax Ester Internal Standard.

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.995	[3]
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	[3]
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	[3]
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 115%

Table 2: Representative Quantitative Performance Data for HPLC-ELSD Analysis of Wax Esters using a Wax Ester Internal Standard.

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.990 (often with quadratic fit)
Limit of Detection (LOD)	1 - 10 µg/mL
Limit of Quantification (LOQ)	5 - 25 µg/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 20%
Recovery	80 - 120%

Experimental Protocols

Protocol 1: Quantitative Analysis of Neutral Lipids using High-Temperature GC-MS

This protocol is adapted for the analysis of high molecular weight wax esters and other neutral lipids using Linolenyl behenate as an internal standard.

3.1.1. Materials

• Linolenyl behenate standard (>99% purity)

• Hexane (B92381), Toluene, or Ethanol (GC grade)

• Lipid extract from biological sample

• High-temperature fused-silica capillary column (e.g., DB-1 HT, 15 m x 0.25 mm, 0.10 µm film thickness)

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

3.1.2. Sample Preparation

• Preparation of Internal Standard Stock Solution: Accurately weigh and dissolve Linolenyl behenate in hexane to a final concentration of 1 mg/mL.

• Sample Spiking: To a known amount of the lipid extract (e.g., 100 µg), add a precise volume of the Linolenyl behenate internal standard stock solution (e.g., 10 µL for a final concentration of 100 ng/µL of IS).

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target analytes and the same fixed concentration of the Linolenyl behenate internal standard.

• Final Dilution: Dilute the spiked sample and calibration standards to a final concentration suitable for GC-MS analysis (e.g., 0.1–1.0 mg/mL total lipid concentration in hexane).

3.1.3. GC-MS Instrumentation and Conditions

• Injector Temperature: 390°C

• Detector (MS Transfer Line) Temperature: 390°C

• Oven Temperature Program:

  • Initial temperature: 120°C

  • Ramp 1: 15°C/min to 240°C

  • Ramp 2: 8°C/min to 390°C

  • Hold at 390°C for 6 minutes

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless or with a small split ratio).

• MS Detection: Electron Ionization (EI) mode with a scan range of m/z 50–950.

3.1.4. Data Analysis

• Identify the peaks corresponding to the target analytes and the Linolenyl behenate internal standard based on their retention times and mass spectra.

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of the analytes in the sample by interpolating their peak area ratios on the calibration curve.

Protocol 2: Lipid Extraction from Biological Samples (Folch Method)

This is a standard protocol for the extraction of total lipids from biological samples prior to analysis.

3.2.1. Materials

• Biological sample (e.g., plasma, tissue homogenate)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Nitrogen gas source

3.2.2. Procedure

• Homogenization: Homogenize the tissue sample if necessary. For liquid samples like plasma, proceed to the next step.

• Solvent Addition: To 1 volume of the sample, add 20 volumes of a chloroform:methanol (2:1, v/v) mixture.

• Internal Standard Spiking: At this stage, add the known amount of Linolenyl behenate internal standard.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the phases.

• Lipid Collection: Carefully aspirate the lower (chloroform) layer containing the lipids using a glass pipette and transfer it to a clean tube.

• Drying: Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for the subsequent chromatographic analysis (e.g., hexane for GC-MS).

Visualizations

Experimental Workflow

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Linolenyl Behenate in Drug Delivery Systems Development

Introduction

Linolenyl behenate (B1239552), a lipid excipient, is a promising material in the development of advanced drug delivery systems. Its physicochemical properties make it particularly suitable for the formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These nanoparticle systems offer several advantages for drug delivery, including enhanced bioavailability of poorly soluble drugs, controlled and sustained release profiles, and the potential for targeted delivery. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals working with linolenyl behenate and structurally similar lipids like glyceryl behenate in the development of novel drug delivery platforms.

Physicochemical Properties and Rationale for Use

Linolenyl behenate is an ester of linolenic acid and behenyl alcohol. Its long alkyl chain confers a solid, lipidic nature at room temperature, making it an excellent candidate for forming the solid matrix of SLNs and NLCs. The key advantages of using linolenyl behenate and similar lipids in drug delivery include:

• Biocompatibility and Biodegradability: These lipids are generally regarded as safe (GRAS) and are broken down by physiological processes, minimizing toxicity concerns.

• Controlled Drug Release: The solid lipid matrix can effectively encapsulate therapeutic agents and modulate their release over an extended period.[1][2]

• Enhanced Bioavailability: For poorly water-soluble drugs, incorporation into a lipid-based nanoparticle can improve solubilization and absorption in the gastrointestinal tract.[3][4][5]

• Protection of Labile Drugs: The solid matrix can protect sensitive drug molecules from enzymatic degradation and harsh environmental conditions.

• Versatility in Formulation: Linolenyl behenate can be used in various formulation techniques, including hot and cold homogenization, to produce nanoparticles with desired characteristics.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on solid lipid nanoparticles formulated with glyceryl behenate, a structurally similar and commonly used lipid excipient. This data provides a reference for expected nanoparticle characteristics.

Table 1: Physicochemical Properties of Drug-Loaded Solid Lipid Nanoparticles (SLNs)

Formulation/Drug	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Entrapment Efficiency (%)	Drug Loading (%)	Reference
Haloperidol-SLNs	103 ± 9	0.190 ± 0.029	-23.5 ± 1.07	79.46 ± 1.97	-	[6]
Donepezil-SLNs	99.42 ± 7.26	0.173	-	67.95 ± 1.58	12.15 ± 0.98	[7]
Troxerutin-SLNs	140.5 ± 1.02	0.218 ± 0.01	-28 ± 8.71	83.62	-	[8]
Lopinavir-SLNs	214.5 ± 4.07	-	-12.7 ± 0.87	81.6 ± 2.3	-	[4]
Aceclofenac-SLNs	642 ± 9	0.616	-8.86 ± 0.27	71 ± 2.0	-	[9]

Table 2: In Vitro Drug Release from Solid Lipid Nanoparticles (SLNs)

Formulation/Drug	Time (hours)	Cumulative Release (%)	Release Model	Reference
Haloperidol-SLNs	24	87.21 ± 3.63	-	[6]
Donepezil-SLNs	24	96.72 ± 5.89	Higuchi	[7]
Troxerutin-SLNs	24	82.47	-	[8]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of solid lipid nanoparticles using a lipid matrix like linolenyl or glyceryl behenate.

Preparation of Solid Lipid Nanoparticles (SLNs) by Solvent Emulsification-Diffusion Technique

This method is suitable for thermolabile drugs as it avoids high temperatures during the entire process.

Materials:

• Linolenyl behenate (or Glyceryl behenate)

• Drug to be encapsulated

• Organic solvent (e.g., mixture of ethanol (B145695) and chloroform (B151607) 1:1)

• Aqueous phase (e.g., deionized water)

• Surfactant (e.g., Tween 80, Poloxamer 188)

Protocol:

• Preparation of the Organic Phase: Dissolve an accurately weighed amount of linolenyl behenate (e.g., 200 mg) in a suitable organic solvent system (e.g., 5 mL of ethanol:chloroform 1:1).[7]

• Drug Incorporation: Disperse the accurately weighed drug (e.g., 50 mg) in the lipid solution.[7]

• Heating: Gently heat the organic phase to a temperature just above the melting point of the lipid (for glyceryl behenate, this is around 70°C) to ensure complete dissolution of the lipid.[7]

• Emulsification: Prepare an aqueous solution containing the surfactant (e.g., Tween 80 and Poloxamer 188). Add the hot organic phase dropwise to the aqueous phase under constant high-speed stirring to form a coarse oil-in-water emulsion.

• Solvent Diffusion and Nanoparticle Formation: Continue stirring the emulsion at room temperature. The organic solvent will diffuse into the aqueous phase, leading to the precipitation of the lipid as solid nanoparticles encapsulating the drug.

• Purification: The resulting SLN dispersion can be purified by centrifugation or dialysis to remove excess surfactant and unencapsulated drug.

Caption: SLN Preparation Workflow.

Characterization of Solid Lipid Nanoparticles

3.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis

• Principle: Dynamic Light Scattering (DLS) is used to determine the particle size and PDI, while Laser Doppler Anemometry is used to measure the zeta potential.

• Protocol:

  • Dilute the SLN dispersion with deionized water to an appropriate concentration.

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the particle size, PDI, and zeta potential using a Zetasizer or a similar instrument at a constant temperature (e.g., 25°C).

  • Perform measurements in triplicate for each sample.

3.2.2. Entrapment Efficiency and Drug Loading

• Principle: The amount of drug encapsulated within the nanoparticles is determined by separating the nanoparticles from the aqueous phase containing the free drug.

• Protocol:

  • Centrifuge a known amount of the SLN dispersion at high speed (e.g., 15,000 rpm) for a specified time to pellet the nanoparticles.

  • Carefully collect the supernatant containing the unencapsulated drug.

  • Quantify the amount of free drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

  • Calculate the Entrapment Efficiency (EE%) and Drug Loading (DL%) using the following equations:

  EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100 DL (%) = [(Total Drug - Free Drug) / Weight of Nanoparticles] x 100

Caption: Entrapment Efficiency Determination.

In Vitro Drug Release Study

• Principle: The release of the drug from the SLNs is monitored over time in a suitable dissolution medium. The dialysis bag method is commonly employed to separate the released drug from the nanoparticles.[10][11]

• Protocol:

  • Place a known volume of the SLN dispersion (e.g., 1 mL) into a dialysis bag with a specific molecular weight cut-off.

  • Immerse the dialysis bag in a larger volume of release medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C with constant stirring.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

  • Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

  • Plot the cumulative percentage of drug released versus time.

Signaling Pathways and Cellular Uptake

While specific signaling pathways directly modulated by linolenyl behenate itself are not extensively documented, the nanoparticle formulation can significantly influence the interaction of the encapsulated drug with cells. For instance, nanoparticles can be taken up by cells through endocytosis, leading to intracellular drug delivery.

Caption: Cellular Uptake Pathway.

Conclusion

Linolenyl behenate and related lipids are valuable excipients for the development of solid lipid nanoparticle-based drug delivery systems. By carefully controlling the formulation parameters and manufacturing processes, it is possible to produce nanoparticles with desired physicochemical characteristics and drug release profiles. The protocols and data presented in these application notes provide a foundation for researchers to explore the potential of linolenyl behenate in their drug delivery research and development endeavors.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and evaluation of glyceryl behenate based solid lipid nanoparticles (SLNs) using hot self-nanoemulsification (SNE) technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Nanostructured Solid Materials for Modulating Oral Drug Delivery from Solid-State Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glyceryl behenate-based solid lipid nanoparticles as a carrier of haloperidol for nose to brain delivery: formulation development, in-vitro, and in-vivo evaluation | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 7. rjptonline.org [rjptonline.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of Linolenyl Behenate-Based Solid Lipid Nanoparticles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solid Lipid Nanoparticles (SLNs) represent a promising drug delivery platform, offering enhanced bioavailability and controlled release of therapeutic agents. This document provides detailed application notes and protocols for the formulation of SLNs using linolenyl behenate (B1239552) as the core lipid. Linolenyl behenate, a wax ester composed of α-linolenic acid and behenic acid, offers potential advantages due to its biocompatibility and the biological activity of its constituent fatty acids. It is important to note that while the use of linolenyl behenate in SLNs is a novel area of research, the following protocols are based on established methodologies for similar lipidic compounds and provide a strong foundation for formulation development and optimization.

Introduction to Linolenyl Behenate-Based SLNs

Linolenyl behenate is a wax ester that combines a polyunsaturated fatty acid (α-linolenic acid) and a long-chain saturated fatty acid (behenic acid). This unique structure suggests its potential as a core material for SLNs, encapsulating lipophilic drugs and offering controlled release profiles. The presence of α-linolenic acid, an essential omega-3 fatty acid, may also impart ancillary therapeutic benefits, such as anti-inflammatory effects.[1][2][3]

SLNs are colloidal carriers with a solid lipid core, typically in the size range of 50 to 1000 nm.[4] They combine the advantages of polymeric nanoparticles, liposomes, and emulsions, offering improved stability, drug loading, and the potential for targeted delivery.[4] The formulation of SLNs is a versatile process, with several techniques available to achieve desired particle characteristics.[4]

Physicochemical Characterization

The successful formulation of linolenyl behenate-based SLNs requires careful characterization of their physicochemical properties. The following table summarizes key parameters and typical target values for SLN formulations.

Parameter	Method	Typical Target Values	Significance
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	50 - 500 nm	Influences bioavailability, cellular uptake, and in vivo fate.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.3	Indicates the homogeneity of the nanoparticle population.
Zeta Potential	Electrophoretic Light Scattering (ELS)	> |±20| mV	Predicts the colloidal stability of the nanoparticle dispersion.
Encapsulation Efficiency (%)	Ultracentrifugation / HPLC	> 70%	The percentage of the initial drug amount successfully entrapped in the SLNs.
Drug Loading (%)	Ultracentrifugation / HPLC	1 - 10%	The weight percentage of the drug relative to the total weight of the nanoparticle.
Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Spherical	Visual confirmation of particle shape and size.

Experimental Protocols

The following are detailed protocols for the formulation of linolenyl behenate-based SLNs using two common methods: high-shear homogenization and microemulsion.

High-Shear Homogenization Protocol

This method involves the dispersion of a melted lipid phase into a hot aqueous surfactant solution under high-speed stirring.

Materials:

• Linolenyl Behenate (Solid Lipid)

• Lipophilic Drug

• Surfactant (e.g., Polysorbate 80, Poloxamer 188)

• Co-surfactant (e.g., Soy Lecithin)

• Purified Water

Equipment:

• High-Shear Homogenizer (e.g., Ultra-Turrax)

• Water Bath or Heating Mantle

• Magnetic Stirrer

• Beakers and Glassware

Procedure:

• Preparation of the Lipid Phase:

  • Melt the linolenyl behenate at a temperature approximately 5-10°C above its melting point.

  • Dissolve the lipophilic drug in the molten lipid with gentle stirring.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Emulsification:

  • Add the hot aqueous phase to the molten lipid phase under continuous high-shear homogenization (e.g., 10,000 - 20,000 rpm) for 5-10 minutes to form a coarse oil-in-water emulsion.

• Nanoparticle Formation:

  • Transfer the hot pre-emulsion to an ice bath and continue stirring at a lower speed to facilitate the solidification of the lipid nanoparticles.

• Purification (Optional):

  • The resulting SLN dispersion can be purified by dialysis or ultracentrifugation to remove excess surfactant and unencapsulated drug.

• Storage:

  • Store the final SLN dispersion at 4°C.

Microemulsion Protocol

This technique involves the formation of a thermodynamically stable oil-in-water microemulsion which is then diluted with cold water to precipitate the SLNs.

Materials:

• Linolenyl Behenate (Solid Lipid)

• Lipophilic Drug

• Surfactant (e.g., Tween 20)

• Co-surfactant (e.g., Butanol, Sodium taurocholate)

• Purified Water

Equipment:

• Magnetic Stirrer with Hotplate

• Ice Bath

• Vials and Glassware

Procedure:

• Preparation of the Microemulsion:

  • Melt the linolenyl behenate at approximately 70°C.

  • Dissolve the lipophilic drug in the molten lipid.

  • In a separate container, prepare an aqueous solution of the surfactant and co-surfactant.

  • Add the aqueous solution to the molten lipid phase with continuous stirring until a clear, transparent microemulsion is formed.[5]

• Nanoparticle Precipitation:

  • Rapidly disperse the hot microemulsion into cold purified water (2-4°C) under gentle magnetic stirring. The volume ratio of microemulsion to cold water is typically in the range of 1:10 to 1:50.

  • The sudden temperature drop causes the lipid to precipitate, forming solid lipid nanoparticles.

• Purification and Storage:

  • Follow the same purification and storage steps as described in the high-shear homogenization protocol.

Visualizations

Experimental Workflow for SLN Formulation

Caption: Workflow for Linolenyl Behenate SLN Formulation.

Hypothetical Signaling Pathway Modulation by LNA-Containing SLNs

Linolenic acid released from the SLNs could potentially modulate inflammatory signaling pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Preparation and Study of Solid Lipid Nanoparticles Based on Curcumin, Resveratrol and Capsaicin Containing Linolenic Acid | Semantic Scholar [semanticscholar.org]
• 3. Preparation and Study of Solid Lipid Nanoparticles Based on Curcumin, Resveratrol and Capsaicin Containing Linolenic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. researchgate.net [researchgate.net]

Application of Linolenyl Behenate in Dermatological Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct research on Linolenyl behenate (B1239552) in dermatology is limited. The following application notes and protocols are based on the established properties of its constituent molecules: linolenic acid (an unsaturated fatty acid) and behenic acid (a saturated fatty acid). The proposed applications and mechanisms are therefore hypothetical and require experimental validation.

Introduction

Linolenyl behenate is an ester formed from the essential fatty acid α-linolenic acid (ALA) or γ-linolenic acid (GLA) and the long-chain saturated fatty acid, behenic acid. This unique combination suggests a dual-action potential in dermatological applications. Linolenic acid is known for its anti-inflammatory and skin barrier-supporting properties, while behenic acid is recognized for its excellent emollient and occlusive effects.[1][2][3][4] The esterification of these two molecules could offer a novel compound with enhanced stability and a synergistic effect on skin health, making it a promising candidate for the management of various inflammatory and barrier-defect-related skin conditions.

Hypothesized Dermatological Applications

Based on the functions of its precursors, Linolenyl behenate is hypothesized to be beneficial for:

• Atopic Dermatitis (AD): By providing both anti-inflammatory action (from the linolenic acid moiety) and intense moisturization with barrier repair (from the behenic acid moiety).

• Psoriasis: The anti-inflammatory properties of linolenic acid may help in modulating the immune response in psoriatic lesions.

• Xerosis Cutis (Dry Skin): The emollient and occlusive nature of behenic acid can help to reduce transepidermal water loss (TEWL) and improve skin hydration.[1][2][3]

• General Skin Health and Barrier Maintenance: The combined properties could support the overall integrity and function of the stratum corneum.

Quantitative Data Summary

The following table summarizes quantitative data from clinical studies on γ-linolenic acid (GLA), a key component of the hypothetical Linolenyl behenate, in the context of atopic dermatitis.

Parameter	Study Population	Treatment	Duration	Key Findings	Reference
SCORAD Index	21 patients with AD	4-6 g/day Evening Primrose Oil (high in GLA)	12 weeks	Significant decrease in objective SCORAD at 4 and 12 weeks. Inverse correlation between plasma GLA levels and SCORAD.	[5]
SCORAD Index	118 infants at high familial risk of atopy	100 mg/day GLA (from borage oil)	6 months	Favorable trend in reducing the severity of atopic dermatitis (lower SCORAD), though not statistically significant prevention of atopy.	[6]
Clinical Symptoms	Infants and young children with AD	3 g/day GLA	28 days	Significant decrease in itching and improvements in redness and skin thickening.	[7]
Transepidermal Water Loss (TEWL)	Adults with dry skin or mild AD	GLA-rich oil	Not specified	Beneficial effects on the TEWL index, suggesting improvement in skin barrier function.	[8]

Experimental Protocols

The following are detailed, hypothetical protocols for evaluating the efficacy of Linolenyl behenate in dermatological research.

Protocol 1: In Vitro Anti-Inflammatory Effect on Human Keratinocytes (HaCaT cells)

Objective: To assess the potential of Linolenyl behenate to reduce the inflammatory response in human keratinocytes stimulated with pro-inflammatory cytokines.

Materials:

• HaCaT human keratinocyte cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Recombinant human Tumor Necrosis Factor-alpha (TNF-α)

• Linolenyl behenate (solubilized in a suitable vehicle, e.g., DMSO)

• Vehicle control (e.g., DMSO)

• Human IL-6 and IL-8 ELISA kits

• Cell lysis buffer

• BCA Protein Assay Kit

• Antibodies for Western blot (NF-κB p65, phospho-p38 MAPK, total p38 MAPK, β-actin)

Procedure:

• Cell Culture: Culture HaCaT cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed HaCaT cells in 6-well plates at a density of 2 x 10^5 cells/well and allow them to adhere and grow to 70-80% confluency.

• Treatment:

  • Starve the cells in serum-free DMEM for 12-24 hours.

  • Pre-treat the cells with varying concentrations of Linolenyl behenate (e.g., 1, 10, 50 µM) or vehicle control for 2 hours.

• Inflammatory Stimulation: After pre-treatment, add TNF-α (e.g., 10 ng/mL) to the wells (except for the unstimulated control group) and incubate for 24 hours.

• Cytokine Analysis (ELISA):

  • Collect the cell culture supernatant and centrifuge to remove debris.

  • Measure the concentrations of IL-6 and IL-8 in the supernatant using ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis:

  • Wash the cells with ice-cold PBS and lyse them with cell lysis buffer.

  • Determine the protein concentration of the lysates using the BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against NF-κB p65, phospho-p38 MAPK, total p38 MAPK, and β-actin.

  • Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

Expected Outcome: Linolenyl behenate is expected to reduce the secretion of IL-6 and IL-8 and inhibit the activation of NF-κB and p38 MAPK signaling pathways in a dose-dependent manner.

Protocol 2: In Vivo Evaluation of Skin Barrier Function in a Mouse Model

Objective: To determine the effect of topical application of Linolenyl behenate on skin barrier function by measuring Transepidermal Water Loss (TEWL).

Materials:

• SKH-1 hairless mice (or mice with a shaved dorsal skin area)

• Linolenyl behenate formulated in a suitable cream or ointment base (e.g., 1%, 5%)

• Vehicle control cream/ointment

• Tewameter® or similar device for TEWL measurement

• Corneometer® for skin hydration measurement

• Acetone

Procedure:

• Acclimatization: Acclimatize the mice to the experimental conditions for at least one week.

• Baseline Measurements: Measure baseline TEWL and skin hydration on the dorsal skin of each mouse.

• Barrier Disruption (Optional): To model a compromised barrier, gently wipe a defined area of the dorsal skin with acetone-soaked cotton balls for a few seconds until a glistening appearance is observed.

• Topical Application:

  • Divide the mice into groups: Naive (no treatment), Vehicle control, and Linolenyl behenate treatment groups (e.g., 1% and 5%).

  • Apply a standardized amount of the respective formulation to the designated skin area twice daily for 7 days.

• Measurements:

  • Measure TEWL and skin hydration daily, prior to the morning application.

  • Ensure the measurements are taken in a controlled environment (temperature and humidity).

• Data Analysis: Compare the changes in TEWL and skin hydration over time between the different treatment groups.

Expected Outcome: Topical application of Linolenyl behenate is expected to accelerate the recovery of the skin barrier (decrease in TEWL) and improve skin hydration compared to the vehicle control.

Protocol 3: In Vivo Anti-Inflammatory Activity in a Mouse Model of Atopic Dermatitis (NC/Nga mice)

Objective: To assess the therapeutic potential of topically applied Linolenyl behenate in a mouse model of atopic dermatitis.

Materials:

• NC/Nga mice

• House dust mite (HDM) extract (e.g., Dermatophagoides farinae)

• Linolenyl behenate formulation (e.g., 1%, 5%)

• Vehicle control

• Tacrolimus ointment (positive control)

• Calipers for measuring ear thickness

• Scoring system for dermatitis severity (e.g., based on erythema, edema, excoriation, and dryness)

Procedure:

• Induction of Atopic Dermatitis:

  • Sensitize NC/Nga mice by epicutaneous application of HDM extract to the ears and dorsal skin.

  • Repeatedly challenge the mice with HDM extract to induce chronic AD-like skin lesions.

• Treatment:

  • Once dermatitis is established, divide the mice into treatment groups: Vehicle control, Linolenyl behenate (1% and 5%), and Tacrolimus.

  • Apply the respective treatments topically to the lesional skin daily for 2-4 weeks.

• Evaluation:

  • Score the severity of skin lesions twice a week.

  • Measure ear thickness twice a week using calipers.

  • Monitor scratching behavior (e.g., by video recording).

• Histological Analysis:

  • At the end of the study, collect skin biopsies for histological analysis (H&E staining for epidermal thickness and inflammatory cell infiltration; Toluidine blue staining for mast cells).

• Immunological Analysis:

  • Collect serum to measure total IgE levels by ELISA.

  • Isolate cells from draining lymph nodes to analyze T-cell populations and cytokine production (e.g., IL-4, IFN-γ) by flow cytometry or ELISA.

Expected Outcome: Linolenyl behenate treatment is expected to reduce the clinical signs of atopic dermatitis, decrease ear thickness, inhibit inflammatory cell infiltration, and lower serum IgE levels compared to the vehicle control.

Visualizations

Caption: Hypothesized anti-inflammatory signaling pathway of Linolenyl behenate.

Caption: Workflow for assessing skin barrier function in vivo.

Caption: Dual-action hypothesis of Linolenyl behenate.

References

• 1. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HaCaT Cells as a Reliable In Vitro Differentiation Model to Dissect the Inflammatory/Repair Response of Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HaCaT Cells as a Reliable In Vitro Differentiation Model to Dissect the Inflammatory/Repair Response of Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Itch by Using NC/NgaTnd Mice: A Model of Human Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Capsaicin attenuates the effect of inflammatory cytokines in a HaCaT cell model for basal keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]

Technical Notes & Optimization

Overcoming challenges in Linolenyl behenate chemical synthesis

Welcome to the technical support center for the chemical synthesis of Linolenyl Behenate. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Linolenyl Behenate and what are its common applications?

Linolenyl Behenate is a wax ester, specifically the ester of alpha-linolenic acid (an omega-3 polyunsaturated fatty acid) and behenyl alcohol (a long-chain saturated fatty alcohol).[1] Its chemical formula is C40H74O2 and its molecular weight is 587.02 g/mol .[1] Due to its composition of long-chain fatty acids and alcohols, it finds applications in cosmetics, pharmaceuticals, and as a potential bio-lubricant.[2][3]

Q2: What are the primary methods for synthesizing Linolenyl Behenate?

The primary methods for synthesizing Linolenyl Behenate are chemical esterification and enzymatic catalysis.[2]

• Chemical Esterification: This method typically involves the reaction of linolenic acid with behenyl alcohol in the presence of an acid catalyst. Common catalysts include mineral acids (e.g., H2SO4), organic acids (e.g., p-toluenesulfonic acid), or solid acid catalysts for a greener approach.[4][5]

• Enzymatic Synthesis: Lipase-catalyzed esterification is an increasingly popular alternative due to its milder reaction conditions and higher specificity, which can reduce side reactions.[2][6][7] This method is particularly advantageous when working with sensitive polyunsaturated fatty acids like linolenic acid.

Q3: Why is the polyunsaturated nature of linolenic acid a challenge in synthesis?

The three double bonds in linolenic acid are susceptible to oxidation and isomerization, especially at high temperatures or in the presence of harsh chemical catalysts.[8][9] This can lead to the formation of unwanted by-products, including trans-isomers, and a decrease in the purity and stability of the final product.[10] Therefore, careful control of reaction conditions and consideration of milder synthetic routes (e.g., enzymatic) are crucial.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Linolenyl Behenate	1. Incomplete Reaction: The esterification reaction is an equilibrium process. Water, a byproduct, can shift the equilibrium back towards the reactants.[11] 2. Suboptimal Catalyst Activity: The chosen catalyst (acid or enzyme) may not be efficient under the selected reaction conditions. 3. Poor Reactant Purity: Impurities in linolenic acid or behenyl alcohol can interfere with the reaction.	1. Remove Water: Use a Dean-Stark apparatus, molecular sieves, or conduct the reaction under vacuum to continuously remove water.[4] 2. Optimize Catalyst: If using an acid catalyst, ensure it is not degraded. For enzymatic synthesis, check the enzyme's activity and consider immobilization to improve stability.[6] Increase catalyst loading if necessary, but be aware that excessive amounts can sometimes hinder mass transfer.[6] 3. Purify Reactants: Ensure the purity of starting materials is >99%.
Product Contamination / Side Reactions	1. Oxidation of Linolenic Acid: The double bonds in linolenic acid are prone to oxidation, especially at elevated temperatures.[9] 2. Isomerization of Double Bonds: Strong acid catalysts and high temperatures can cause the cis double bonds to isomerize to trans isomers.[10] 3. Formation of Colored By-products: High temperatures and strong oxidizing agents like sulfuric acid can lead to the formation of colored impurities.[8]	1. Use an Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to minimize contact with oxygen. 2. Lower Reaction Temperature: Consider using a more active catalyst that allows for lower reaction temperatures. Enzymatic methods are ideal as they operate under milder conditions (e.g., 40-70°C).[6][7] 3. Choose Milder Catalysts: Opt for p-toluenesulfonic acid or a solid acid catalyst over sulfuric acid.[5] Alternatively, use lipase (B570770) for higher selectivity.[2]
Difficulty in Product Purification	1. Similar Physical Properties: Unreacted starting materials (linolenic acid and behenyl alcohol) may have similar polarities to the product, making separation by chromatography challenging. 2. Complex Mixture of By-products: Side reactions can lead to a complex mixture that is difficult to separate from the desired ester.	1. Optimize Chromatography: Use silica (B1680970) gel column chromatography and carefully select the eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to improve separation.[4] 2. Urea (B33335) Crystallization: This technique can be used to separate fatty acid esters based on their degree of unsaturation.[12] 3. Saponification and Re-esterification: As a last resort for very impure mixtures, the product can be saponified to isolate the fatty acid, which is then purified and re-esterified.[13]

Quantitative Data Summary

The following tables summarize typical reaction conditions for wax ester synthesis, which can be adapted for Linolenyl Behenate.

Table 1: Chemical Esterification Parameters

Parameter	Range	Notes
Catalyst	Sulfuric Acid, p-Toluenesulfonic Acid (p-TSA), SO3H-Carbon	Solid acid catalysts like SO3H-carbon are reusable and more environmentally friendly.[4]
Catalyst Loading	5-20 wt% (of total substrate weight)	Higher loading can increase reaction rate but may also lead to more side reactions.[4]
Temperature	70 - 150 °C	Higher temperatures favor faster reaction rates but increase the risk of side reactions with linolenic acid.[4][5]
Reactant Molar Ratio (Acid:Alcohol)	1:1 to 1.3:1	A slight excess of the acid can help drive the reaction to completion.[6]
Reaction Time	3 - 12 hours	Dependent on temperature, catalyst, and scale.[4][6]
Yield	>95% (with optimization)	Yields are highly dependent on the successful removal of water and prevention of side reactions.[4]

Table 2: Enzymatic (Lipase-Catalyzed) Esterification Parameters

Parameter	Range	Notes
Lipase Source	Candida sp., Novozyme 435	Immobilized lipases are generally preferred for stability and reusability.[6]
Lipase Loading	10% (by mass of limiting reactant)	Excessive enzyme amounts can lead to agglomeration and mass transfer issues.[6]
Temperature	40 - 70 °C	Milder temperatures preserve the integrity of the polyunsaturated fatty acid.[6][7]
Reactant Molar Ratio (Acid:Alcohol)	1:0.9 to 1:1	Ratios are typically kept close to stoichiometric.[6]
Reaction Time	4 - 8 hours	Generally faster than non-catalyzed reactions at similar temperatures.[6]
Water Removal	Open reaction or vacuum	Essential for achieving high conversion rates.[6]
Yield	80 - 98%	High yields are achievable under optimized conditions.[6][7]

Experimental Protocols

Protocol 1: Chemical Synthesis using a Solid Acid Catalyst (Solvent-Free)

This protocol is adapted from a general method for wax ester synthesis using a SO3H-carbon catalyst.[4]

• Reactant Preparation: In a round-bottom flask, combine linolenic acid and behenyl alcohol in a 1:1 molar ratio.

• Catalyst Addition: Add the SO3H-carbon catalyst (20 wt% of the total mass of the reactants).

• Reaction Setup: Equip the flask with a magnetic stirrer and a condenser. It is recommended to perform the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation of linolenic acid.

• Heating and Stirring: Heat the reaction mixture to 90°C with continuous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 6-10 hours.

• Workup: After the reaction is complete, cool the mixture. Dilute with a non-polar solvent (e.g., hexane) and filter to remove the solid catalyst.

• Purification: Wash the organic phase with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Final Purification: Purify the crude product by silica gel column chromatography, using a hexane/ethyl acetate (B1210297) gradient as the eluent.

Protocol 2: Enzymatic Synthesis using Immobilized Lipase

This protocol is based on general procedures for lipase-catalyzed wax ester synthesis.[6]

• Reactant Preparation: In a temperature-controlled reaction vessel, combine linolenic acid and behenyl alcohol in a 1:0.9 molar ratio.

• Enzyme Addition: Add immobilized lipase (e.g., Novozyme 435) at 10% by mass of the linolenic acid.

• Reaction Conditions: Heat the mixture to 40°C with constant shaking (e.g., 170 rpm). The reaction vessel should be open to the atmosphere or under a slight vacuum to facilitate water removal.

• Monitoring: Monitor the reaction for 8 hours, taking aliquots to analyze for ester conversion by GC.

• Enzyme Removal: Once the desired conversion is reached (typically >98%), remove the immobilized enzyme by filtration. The enzyme can be washed and reused.

• Purification: The resulting product is often of high purity. If necessary, any unreacted starting materials can be removed by column chromatography or vacuum distillation.

Visualizations

Caption: General experimental workflow for the synthesis and purification of Linolenyl Behenate.

Caption: A logical flowchart for troubleshooting low product yield in esterification reactions.

References

• 1. larodan.com [larodan.com]
• 2. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Behenyl Behenate | C44H88O2 | CID 87221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ajgreenchem.com [ajgreenchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of wax ester using lipase as catalyst – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. aocs.org [aocs.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Trans fat - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. CN101016242A - Method of preparing linolenic acid and linolenic acid lower member ester by urea column chromatography - Google Patents [patents.google.com]
• 13. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Purification of Linolenyl Behenate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in resolving peak tailing during the High-Performance Liquid Chromatography (HPLC) purification of Linolenyl behenate (B1239552).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

A1: Peak tailing is a phenomenon where a chromatographic peak is not symmetrical, and its trailing edge is broader than the leading edge.[1] In an ideal separation, peaks should be symmetrical, often described as Gaussian.[2] Peak tailing can compromise the accuracy of quantification and reduce the resolution between adjacent peaks. It is often measured by the USP Tailing Factor (T), where a value of 1 indicates perfect symmetry, and values greater than 1 signify tailing.

Q2: What are the primary causes of peak tailing?

A2: The most common cause of peak tailing is the existence of more than one mechanism for analyte retention during the separation process.[1][3] For silica-based columns used in reversed-phase HPLC, this often involves secondary polar interactions between the analyte and residual silanol (B1196071) groups (Si-OH) on the stationary phase surface.[3][4] Other significant causes include column overload, physical damage to the column (like voids), contamination, and issues related to the HPLC system itself, known as extra-column effects.[1][5]

Q3: What are the typical starting conditions for HPLC purification of a large wax ester like Linolenyl behenate?

A3: For large, non-polar molecules like Linolenyl behenate (a fatty acid ester), reversed-phase HPLC is the most common technique.[6] Separation is primarily based on the molecule's hydrophobicity.[6] A C18 column is the standard choice, and the mobile phase typically consists of a mixture of acetonitrile (B52724) and water or methanol (B129727) and water.[7][8] Due to the high hydrophobicity of Linolenyl behenate, a high percentage of organic solvent is required for elution.

Troubleshooting Guide: Resolving Peak Tailing

This guide addresses specific issues that can lead to peak tailing in the purification of Linolenyl behenate.

Q4: My Linolenyl behenate peak is tailing. How do I determine the cause?

A4: To diagnose the cause, first observe if the tailing affects only your target peak or all peaks in the chromatogram.

• All Peaks Tailing: This often points to a physical or system-wide issue. Potential causes include a void in the column packing, a partially blocked column frit, or significant extra-column volume (e.g., overly long or wide tubing).[1][5][9]

• Only Linolenyl Behenate Peak Tailing (or specific peaks): This suggests a chemical interaction issue between the analyte and the stationary phase or a problem related to the sample itself. Common culprits include secondary interactions with the column packing, column overload, or an inappropriate sample solvent.[4][5]

The following diagram outlines a logical workflow for troubleshooting this issue.

Caption: Troubleshooting workflow for diagnosing and resolving HPLC peak tailing.

Q5: How can I identify and resolve column overload?

A5: Column overload occurs when the amount of injected sample exceeds the column's capacity, leading to broad, asymmetrical peaks that often exhibit tailing.[1]

• Diagnosis: To check for overload, dilute your sample by a factor of 5 or 10 and re-inject it. If the peak shape improves and becomes more symmetrical, column overload was the likely cause.[1]

• Solution: Reduce the concentration of your sample or decrease the injection volume. If a larger sample load is necessary for purification, consider switching to a column with a larger internal diameter or a stationary phase with a higher capacity (e.g., higher carbon content).[1]

Q6: Could my choice of sample solvent be causing the peak tailing?

A6: Yes, a mismatch between the sample solvent and the mobile phase is a common cause of peak distortion, including tailing and fronting.[4][5] If the sample is dissolved in a solvent that is significantly "stronger" (less polar in reversed-phase) than the mobile phase, it can interfere with the proper partitioning of the analyte onto the stationary phase at the column inlet.[10]

• Diagnosis: This issue is most prominent for early-eluting peaks. Check if your sample solvent has a higher organic composition than your initial mobile phase conditions.

• Solution: Whenever possible, dissolve your sample in the mobile phase you are using at the beginning of your gradient.[5][10] If the sample's solubility is poor in the initial mobile phase, use the weakest possible solvent that can adequately dissolve it and keep the injection volume to a minimum.

Q7: How do secondary interactions cause peak tailing and how can I minimize them for a neutral compound like Linolenyl behenate?

A7: Secondary interactions occur when the analyte interacts with the stationary phase through more than one mechanism.[3] In reversed-phase HPLC, the primary mechanism is hydrophobic interaction with the bonded phase (e.g., C18 chains). However, residual silanol groups on the silica (B1680970) surface can provide sites for secondary polar interactions.[11] While these interactions are strongest with basic analytes, even neutral molecules with polar functional groups (like the ester in Linolenyl behenate) can be affected, especially on older or lower-purity silica columns.[4][12]

The diagram below illustrates these competing interactions.

Caption: Analyte interactions with a C18 stationary phase.

• Solutions:

  • Use a High-Quality, End-Capped Column: Modern HPLC columns are made with high-purity silica that has fewer metal contaminants and are "end-capped."[4][13] End-capping is a process that chemically treats most of the remaining silanol groups to make them less active, significantly reducing the potential for secondary interactions.[11][13]

  • Mobile Phase Modifiers: While less common for neutral compounds, adding a small amount of a weak acid like formic acid or acetic acid (e.g., 0.1%) to the mobile phase can help suppress any potential ionization of residual silanol groups, further minimizing interactions.[10]

  • Increase Column Temperature: Raising the column temperature (e.g., to 35-40°C) can improve peak shape by reducing mobile phase viscosity and increasing the kinetics of mass transfer, though its effect on tailing from secondary interactions may vary.

Data & Protocols

Table 1: Recommended HPLC Starting Parameters for Linolenyl Behenate Purification

Parameter	Recommendation	Rationale
Column	Reversed-Phase C18, 5 µm, ≤ 4.6 mm ID	Standard for hydrophobic molecules.[6]
Mobile Phase A	Water	Polar component.
Mobile Phase B	Acetonitrile or Methanol	Organic component for elution. Acetonitrile often provides better peak shape.[7]
Gradient	Start at ~85-90% B, increase to 100% B	High initial organic content is needed to retain the non-polar analyte.
Flow Rate	1.0 mL/min for 4.6 mm ID column	Standard flow rate; adjust proportionally for different column diameters.
Column Temp.	30-40 °C	May improve peak shape and reduce system backpressure.
Detection	Low UV (e.g., 205-215 nm) or ELSD/CAD	The ester chromophore absorbs at low wavelengths.[8] Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD) are universal and do not rely on a chromophore.
Sample Solvent	Tetrahydrofuran (THF), Dichloromethane (DCM), or initial mobile phase	Must fully dissolve the wax ester. Use the weakest solvent possible.

Table 2: Troubleshooting Summary for Peak Tailing

Observation	Potential Cause	Recommended Solution(s)
All peaks tail	Column void / damage	Reverse flush the column (if permitted by manufacturer); if unresolved, replace the column.[1]
All peaks tail	Blocked column frit	Replace the inlet frit. Use guard columns and filter samples to prevent blockage.[1][14]
All peaks tail	Extra-column effects	Minimize tubing length and internal diameter between injector, column, and detector.[2][5]
Peak is broad and tails	Column overload	Reduce sample concentration by 5-10x or decrease injection volume.[1]
Distorted/tailing peak	Sample solvent mismatch	Dissolve sample in the initial mobile phase composition.[10]
Tailing on specific peak	Secondary silanol interactions	Use a modern, end-capped, high-purity silica column.[2][11]

Experimental Protocol: HPLC Purification

This protocol provides a general methodology for the reversed-phase HPLC purification of Linolenyl behenate.

1. Sample Preparation

• Accurately weigh the crude Linolenyl behenate sample.

• Dissolve the sample in a minimal amount of a suitable solvent (e.g., Tetrahydrofuran or Dichloromethane) to create a concentrated stock solution.

• From the stock, prepare the final sample for injection by diluting it with the initial mobile phase solvent mixture (e.g., 90% Acetonitrile / 10% Water).

• Filter the final sample solution through a 0.22 or 0.45 µm syringe filter to remove any particulate matter.[5]

2. HPLC System Preparation

• Ensure mobile phase solvents are freshly prepared and degassed.

• Prime the HPLC pumps to remove any air bubbles from the system.

• Equilibrate the column with the initial mobile phase conditions (e.g., 90% B) for at least 10-15 column volumes or until a stable baseline is achieved.

3. Chromatographic Method

• Column: C18, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase: A = Water; B = Acetonitrile.

• Gradient Program:

  • 0-5 min: 90% B

  • 5-25 min: Ramp from 90% B to 100% B

  • 25-35 min: Hold at 100% B

  • 35.1-40 min: Return to 90% B and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 10-50 µL (optimize to avoid overload).

• Detector: UV at 210 nm.

4. Post-Run Analysis

• Analyze the chromatogram for peak shape (tailing factor).

• If tailing is observed, consult the troubleshooting guide above to make systematic adjustments to the method.

• Collect fractions corresponding to the main peak for subsequent analysis and pooling.

• After the purification is complete, flush the column with a strong solvent (e.g., 100% Isopropanol) before storing it according to the manufacturer's recommendations.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. support.waters.com [support.waters.com]
• 10. benchchem.com [benchchem.com]
• 11. LC Technical Tip [discover.phenomenex.com]
• 12. academic.oup.com [academic.oup.com]
• 13. shodexhplc.com [shodexhplc.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Mass Spectrometry Analysis of Linolenyl Behenate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals interpreting the mass spectrum fragmentation of Linolenyl behenate (B1239552).

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of Linolenyl behenate?

A1: The molecular formula of Linolenyl behenate is C₄₀H₇₄O₂ and its molecular weight is approximately 587.02 g/mol .[1][2]

Q2: What are the expected major fragment ions in the ESI-MS/MS spectrum of Linolenyl behenate?

A2: In positive ion mode ESI-MS/MS, you can expect to observe fragment ions corresponding to the protonated behenic acid, the behenoyl acylium ion, and ions related to the linolenyl alcohol moiety. The fragmentation patterns are influenced by the collision energy used.[3]

Q3: How can I determine the structure of the fatty acid and fatty alcohol components from the mass spectrum?

A3: Tandem mass spectrometry (MS/MS) is crucial for identifying the individual fatty acid and alcohol constituents. The fragmentation pattern will yield characteristic ions for both the acyl and the alcohol portions of the wax ester.[4][5] For instance, the presence of a protonated behenic acid fragment at m/z 341.3 suggests the acyl component, while fragments from the linolenyl alcohol can confirm the alcohol moiety.

Q4: Can I determine the position of the double bonds in the linolenyl moiety using standard CID fragmentation?

A4: Traditional collision-induced dissociation (CID) methods are often insufficient for pinpointing the exact location of double bonds within the fatty acid chain. More advanced techniques, such as ozone-induced dissociation (OzID) or ultraviolet photodissociation (UVPD), may be required for precise double bond localization.

Troubleshooting Guide

Problem	Possible Causes	Solutions
No or Low Signal/Peak Intensity	1. Inappropriate ionization method. 2. Sample concentration is too low or too high. 3. Suboptimal instrument tuning and calibration. 4. Leak in the system.	1. Use ESI or APCI for wax ester analysis. ESI often produces protonated molecules or adducts like [M+NH₄]⁺. 2. Optimize sample concentration. High concentrations can lead to ion suppression. 3. Regularly tune and calibrate the mass spectrometer for optimal performance. 4. Perform a leak check, especially around the gas supply and column connectors.
Poor Fragmentation or Uninformative Spectrum	1. Insufficient collision energy (CID). 2. Inappropriate precursor ion selection. 3. Presence of co-eluting isobaric species.	1. Optimize the collision energy to induce informative fragmentation. The fragmentation of unsaturated wax esters is highly dependent on collision energy. 2. Ensure accurate selection of the precursor ion (e.g., [M+H]⁺ or [M+NH₄]⁺). 3. Improve chromatographic separation to isolate Linolenyl behenate from other lipids.
Difficulty in Identifying Fatty Acid and Alcohol Moieties	1. Fragmentation pattern is not clear. 2. Lack of characteristic fragment ions.	1. Vary the collision energy to promote the formation of diagnostic ions such as [RCO₂H₂]⁺ and [R']⁺. 2. Use a reference standard of Linolenyl behenate to compare fragmentation patterns.
Inaccurate Mass Measurement	1. Instrument out of calibration. 2. Contamination in the system.	1. Perform regular mass calibration with appropriate standards. 2. Clean the ion source and ensure high-purity solvents and gases are used.

Expected Fragmentation of Linolenyl Behenate

The fragmentation of Linolenyl behenate in mass spectrometry will primarily occur at the ester bond, leading to the formation of ions characteristic of the behenic acid and linolenyl alcohol moieties.

Key Fragment Ions

Fragment Ion	Structure	Calculated m/z	Description
[M+H]⁺	[C₄₀H₇₄O₂ + H]⁺	587.57	Protonated molecular ion
[M+NH₄]⁺	[C₄₀H₇₄O₂ + NH₄]⁺	604.60	Ammonium (B1175870) adduct
[RCO₂H₂]⁺	[C₂₂H₄₄O₂ + H]⁺	341.34	Protonated Behenic Acid
[RCO]⁺	[C₂₂H₄₃O]⁺	323.33	Behenoyl Acylium Ion
[R']⁺	[C₁₈H₃₁]⁺	247.24	Linolenyl Cation (from alcohol moiety)
[R' - H₂O]⁺	[C₁₈H₂₉]⁺	245.23	Dehydrated Linolenyl Cation

Note: m/z values are calculated for the most abundant isotope.

Experimental Protocols

Sample Preparation

• Lipid Extraction: Extract total lipids from the sample using a modified Folch or Bligh-Dyer method.

• Purification: Isolate the wax ester fraction from the total lipid extract using solid-phase extraction (SPE) or thin-layer chromatography (TLC).

• Sample Reconstitution: Dissolve the purified wax ester fraction in an appropriate solvent for mass spectrometry analysis, such as a mixture of isopropanol, methanol, and chloroform (B151607) with a small amount of ammonium formate.

ESI-MS/MS Analysis

• Instrumentation: A quadrupole time-of-flight (Q-TOF) or a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

• Ionization Mode: Positive ion mode.

• Infusion: Direct infusion of the sample solution or coupling with liquid chromatography (LC) for separation of complex mixtures.

• MS1 Scan: Acquire a full scan mass spectrum to identify the precursor ion of Linolenyl behenate (e.g., [M+H]⁺ at m/z 587.57 or [M+NH₄]⁺ at m/z 604.60).

• MS/MS Scan: Select the precursor ion and perform collision-induced dissociation (CID). Acquire product ion spectra at varying collision energies to observe the characteristic fragment ions.

Fragmentation Pathway of Linolenyl Behenate

Caption: Fragmentation of protonated Linolenyl behenate.

References

• 1. larodan.com [larodan.com]
• 2. Linolenyl Behenate - CAS:2692623-61-1 - 上海赛可锐生物科技有限公司 [scrbio.com]
• 3. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Optimizing Reaction Conditions for Linolenyl Behenate Esterification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the esterification of linolenyl alcohol and behenic acid to synthesize linolenyl behenate (B1239552).

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of linolenyl behenate.

Issue 1: Low Esterification Yield

Question: My linolenyl behenate synthesis is resulting in a low yield. What are the potential causes and how can I improve it?

Answer: A low yield in linolenyl behenate esterification can be attributed to several factors, including suboptimal reaction conditions and the presence of inhibitors. Here are key areas to investigate:

• Substrate Molar Ratio: An inappropriate molar ratio of linolenyl alcohol to behenic acid can limit the reaction. For lipase-catalyzed reactions, increasing the concentration of the alcohol can enhance the esterification yield. In one study, a 1:8 ratio of dihydrocaffeic acid to linolenyl alcohol resulted in a 99% yield.[1][2] While this is not the exact reaction, the principle of using an excess of the alcohol component to drive the equilibrium towards the product is applicable.

• Water Content: Water is a byproduct of esterification and its presence can shift the reaction equilibrium back towards the reactants (hydrolysis), thus reducing the ester yield.[3][4][5]

  • Solution: Consider using a solvent-free system or a non-polar solvent that allows for the removal of water as it is formed.[3][6] In some cases, the continuous removal of water from the reaction mixture has been shown to enhance the production of fatty acid esters.[3]

• Enzyme/Catalyst Activity: The catalyst, whether chemical or enzymatic, may not be performing optimally.

  • For Enzymatic Reactions: Ensure the lipase (B570770) is from a reputable source and has been stored correctly. The activity of lipases is highly dependent on temperature and pH. Lipases are generally active between 40°C and 80°C, with thermal denaturation often occurring above 60°C.[5] The presence of a minimal amount of water is crucial for lipase activity, but excess water will promote hydrolysis.[4][5]

  • For Chemical Catalysis: Acid catalysts like sulfuric acid can be used, but they can cause corrosion and environmental issues.[3] Ensure the catalyst concentration is optimized; for instance, in a study on high free fatty acid oils, sulfuric acid content had the greatest effect on esterification.[7]

• Reaction Temperature: Temperature significantly influences the reaction rate. For enzymatic reactions, an optimal temperature needs to be maintained to ensure high enzyme activity without causing denaturation.[5] For chemical catalysis, higher temperatures can increase the reaction rate, but may also lead to side reactions and degradation of unsaturated fatty acids like linolenic acid. One study optimized esterification at 258.3°C, but this was for a different system and may not be suitable for the polyunsaturated linolenyl moiety.[8] A study on lipase-catalyzed interesterification found 60°C to be the optimal temperature.[9]

Issue 2: Slow Reaction Rate

Question: The esterification reaction is proceeding very slowly. How can I increase the reaction rate?

Answer: A slow reaction rate can be a significant bottleneck. The following factors should be considered to accelerate the synthesis of linolenyl behenate:

• Temperature: Increasing the reaction temperature generally increases the reaction rate. However, for enzymatic reactions, exceeding the optimal temperature can lead to a rapid loss of activity.[5] It is crucial to determine the optimal temperature for the specific lipase being used.

• Catalyst Loading: Increasing the concentration of the catalyst (enzyme or chemical) can lead to a faster reaction rate, assuming the catalyst is the limiting factor.[6][10]

• Mixing/Agitation: In heterogeneous systems (e.g., with an immobilized enzyme or immiscible substrates), efficient mixing is crucial to overcome mass transfer limitations. Using an orbital shaker or magnetic stirring can improve the contact between reactants and the catalyst.[11]

• Choice of Solvent: The solvent can significantly impact the reaction rate. In lipase-catalyzed reactions, non-polar solvents are often preferred. For instance, a mixture of hexane (B92381) and 2-butanone (B6335102) has been used for the esterification of linolenyl alcohol.[1][2] Solvent-free systems can also be highly effective and are considered more environmentally friendly.[6][12]

Issue 3: Acyl Migration in Enzymatic Reactions

Question: I am observing acyl migration in my lipase-catalyzed reaction. How can I minimize this?

Answer: Acyl migration is a common issue in reactions involving partial glycerides and can also be a concern in the synthesis of structured lipids. While linolenyl behenate is a wax ester and not a glyceride, the principles of minimizing side reactions are relevant.

• Enzyme Specificity: Some lipases are more prone to causing acyl migration than others. For example, Lipozyme TL IM has been reported to show high acyl migration.[4] It is important to select a lipase that is known for its high specificity and low tendency for acyl migration.

• Reaction Conditions: Acyl migration can be influenced by reaction time and temperature. It may be beneficial to run the reaction for a shorter duration or at a lower temperature, even if it results in a slightly lower conversion, to minimize this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting molar ratio of linolenyl alcohol to behenic acid?

A1: The optimal molar ratio can depend on the specific catalyst and reaction conditions. However, to drive the reaction equilibrium towards the formation of the ester, it is generally recommended to use an excess of one of the reactants. In many enzymatic esterifications, an excess of the alcohol is used.[1][2] A starting point could be a 1:1 molar ratio, with subsequent optimization experiments increasing the alcohol ratio to 1:2, 1:4, or even higher to maximize the conversion of the fatty acid.[2]

Q2: What type of catalyst is best for linolenyl behenate synthesis?

A2: Both chemical and enzymatic catalysts can be used for esterification.

• Enzymatic Catalysts (Lipases): These are often preferred due to their high specificity, which can lead to fewer byproducts, and their operation under milder reaction conditions, which is crucial for preserving the integrity of the polyunsaturated linolenyl group.[4] Immobilized lipases, such as Lipozyme RM IM and Novozym 435, are commonly used as they can be easily recovered and reused.[11][12][13]

• Chemical Catalysts: Acid catalysts like sulfuric acid or p-toluenesulfonic acid are effective but can be corrosive and lead to more side reactions.[3][14] More environmentally friendly solid acid catalysts are also an option.[3]

Q3: Should I use a solvent for the reaction? If so, which one?

A3: The choice of solvent depends on the type of catalysis.

• Solvent-Free Systems: These are increasingly popular as they are more environmentally friendly and can simplify downstream processing.[6][12]

• Organic Solvents: For lipase-catalyzed reactions, non-polar organic solvents like hexane are often used. A mixture of hexane and a more polar solvent like 2-butanone has been shown to be effective for the esterification of linolenyl alcohol.[1][2] The choice of solvent can influence enzyme activity and substrate solubility.

Q4: What is a typical temperature range for this esterification?

A4: The optimal temperature depends on the catalyst.

• For Enzymatic Reactions: A temperature range of 40-70°C is typical.[5][12] It is important to consult the specifications of the lipase being used to determine its optimal operating temperature and thermal stability. For example, a study on the synthesis of structured lipids containing behenic acid defined a reaction temperature of 70°C.[12]

• For Chemical Catalysis: Higher temperatures, potentially in the range of 100-200°C, may be required.[8][14] However, care must be taken to avoid thermal degradation of the linolenyl moiety.

Q5: How can I monitor the progress of the reaction?

A5: The progress of the esterification reaction can be monitored by measuring the decrease in the concentration of the reactants (linolenic acid and behenyl alcohol) or the increase in the concentration of the product (linolenyl behenate). This can be done using techniques such as:

• Thin-Layer Chromatography (TLC): A simple and quick method to qualitatively assess the presence of reactants and products.

• Gas Chromatography (GC): Can be used to quantify the fatty acid methyl esters after transesterification of the reaction mixture, which allows for the calculation of the conversion of behenic acid.

• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify the reactants and the ester product directly.[2]

Data Presentation

Table 1: Comparison of Reaction Conditions for Enzymatic Esterification/Interesterification of Behenic Acid and Related Compounds

Parameter	Study 1: Ethyl Behenate Synthesis[11]	Study 2: Structured Lipid with Behenic Acid[12]	Study 3: ALA-Enriched Structured Lipid[9]
Reactants	Behenic acid, Ethanol	High Oleic Sunflower Oil, Fully Hydrogenated Crambe Oil	Perilla Oil, Corn Oil
Catalyst	Sulphuric acid (for ethyl behenate)	Lipozyme TL IM	Lipozyme RM IM
Catalyst Loading	0.66 vol% in ethanol	7% (w/w)	Not specified
Substrate Ratio	1:10 (Behenic acid:Ethanol)	60:40, 50:50, 40:60, 30:70 (w/w)	1:1 (molar ratio PO:CO)
Temperature	Reflux	70°C	60°C
Reaction Time	1 hour	3 hours	15 hours
Solvent	None (Ethanol is a reactant)	Solvent-free	Not specified
Yield/Conversion	Not specified for ester	Not specified	32.39% ALA in SL

Table 2: Influence of Substrate Ratio on Lipase-Catalyzed Esterification of Dihydrocaffeic Acid with Linolenyl Alcohol [1][2]

Dihydrocaffeic Acid : Linolenyl Alcohol Ratio	Esterification Yield (%) after 7 days
1:1	~60%
1:2	~80%
1:4	~95%
1:8	99%

Experimental Protocols

Protocol 1: Enzymatic Esterification of Linolenyl Alcohol and Behenic Acid

This protocol is a generalized procedure based on common practices in lipase-catalyzed esterification.

• Reactant Preparation: Dissolve behenic acid and linolenyl alcohol in a suitable molar ratio (e.g., 1:4) in a minimal amount of a non-polar solvent like hexane, or prepare for a solvent-free reaction by gently heating the mixture to melt the behenic acid.

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435 or Lipozyme RM IM) at a loading of 5-10% (w/w) of the total substrate mass.

• Reaction: Place the reaction vessel in an orbital shaker or use a magnetic stirrer to ensure adequate mixing. Maintain the reaction at the optimal temperature for the chosen lipase (e.g., 60°C).

• Monitoring: Periodically take small aliquots of the reaction mixture to monitor the progress by TLC, GC, or HPLC.

• Reaction Termination: Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme.

• Purification: Remove the solvent (if used) under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to separate the linolenyl behenate from unreacted starting materials and any byproducts.

Protocol 2: Acid-Catalyzed Chemical Esterification

This protocol is a general procedure for chemical esterification.

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (to remove water), combine behenic acid and linolenyl alcohol (e.g., 1:1.2 molar ratio) in a suitable solvent like toluene.

• Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (e.g., 1-2 mol% relative to the limiting reactant).

• Reaction: Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap, driving the reaction to completion.

• Monitoring: Monitor the reaction progress by analyzing aliquots using TLC or GC.

• Work-up: After the reaction is complete, cool the mixture and wash it with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by column chromatography.

Visualizations

Caption: Workflow for the synthesis of linolenyl behenate.

Caption: Troubleshooting logic for low yield in esterification.

References

• 1. Lipase-catalyzed esterification of selected phenolic acids with linolenyl alcohols in organic solvent media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Esterification of Fatty Acids with Short-Chain Alcohols over Commercial Acid Clays in a Semi-Continuous Reactor [mdpi.com]
• 4. Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 8. Optimization of Esterification in the Synthesis of Surfactants Feedstock from Polar Lipid Fraction of Crude Palm Oil | Muzakhar | Journal of Fundamentals and Applications of Chemical Engineering [iptek.its.ac.id]
• 9. Studies of reaction variables for lipase-catalyzed production of alpha-linolenic acid enriched structured lipid and oxidative stability with antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Enzymatic synthesis of structured lipids with behenic acid at the sn-1, 3 positions of triacylglycerols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of structured lipids containing behenic acid from fully hydrogenated Crambe abyssinica oil by enzymatic interesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. CN103102267A - Preparation method of pharmaceutic adjuvant grade Glyceryl Behenate - Google Patents [patents.google.com]

Technical Support Center: Linolenyl Behenate Stability & Degradation Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with linolenyl behenate (B1239552). The information is presented in a question-and-answer format to directly address common issues encountered during stability testing and degradation analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for linolenyl behenate?

A1: Linolenyl behenate is susceptible to two primary degradation pathways due to its chemical structure:

• Oxidative Degradation: The linolenyl moiety contains three double bonds, making it prone to oxidation. This process can be initiated by exposure to oxygen, light, heat, or the presence of metal ions. Oxidation can lead to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.

• Hydrolytic Degradation: As an ester, linolenyl behenate can undergo hydrolysis, which is the cleavage of the ester bond to yield linolenic acid and behenic alcohol. This reaction is typically catalyzed by the presence of acids or bases and is accelerated at elevated temperatures.

Q2: What are the typical stress conditions used in a forced degradation study for linolenyl behenate?

A2: Forced degradation studies, also known as stress testing, are conducted to identify potential degradation products and pathways.[1] For linolenyl behenate, the following conditions are recommended:

• Acid Hydrolysis: Treatment with a dilute acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60°C).

• Base Hydrolysis (Saponification): Treatment with a dilute base (e.g., 0.1 M NaOH) at room or elevated temperature. This reaction is typically faster than acid hydrolysis.[2][3]

• Oxidation: Exposure to an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂), at room temperature.

• Thermal Degradation: Exposure to dry heat at a high temperature (e.g., 80°C or higher).

• Photodegradation: Exposure to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.[1]

Q3: Which analytical techniques are most suitable for stability testing of linolenyl behenate?

A3: The choice of analytical technique depends on the specific degradation products being monitored.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is a common method for quantifying the parent linolenyl behenate and non-volatile degradation products. Since linolenyl behenate lacks a strong chromophore, derivatization or the use of a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) may be necessary for high sensitivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for identifying and quantifying volatile degradation products, particularly those arising from oxidation.[4] It is also well-suited for analyzing the fatty acid and alcohol components after hydrolysis and derivatization (e.g., to fatty acid methyl esters - FAMEs).

Troubleshooting Guides

Problem 1: I am observing a rapid loss of linolenyl behenate in my formulation, even under normal storage conditions.

• Possible Cause 1: Oxidative Degradation. The polyunsaturated linolenyl portion of the molecule is highly susceptible to oxidation.

  • Troubleshooting Steps:

    • Check for Antioxidants: Ensure your formulation includes an appropriate antioxidant (e.g., tocopherol, BHT).

    • Inert Atmosphere: During manufacturing and packaging, minimize exposure to oxygen by working under an inert atmosphere (e.g., nitrogen or argon).

    • Light Protection: Store the formulation in light-resistant containers to prevent photo-oxidation.

    • Metal Ion Contamination: Use high-purity excipients and consider adding a chelating agent (e.g., EDTA) if metal ion contamination is suspected, as metal ions can catalyze oxidation.

• Possible Cause 2: Hydrolytic Degradation. The ester linkage can be hydrolyzed, especially in the presence of moisture and acidic or basic excipients.

  • Troubleshooting Steps:

    • Control pH: Ensure the pH of your formulation is near neutral and buffered if necessary. Avoid highly acidic or basic excipients.

    • Moisture Control: Protect the formulation from humidity during manufacturing and storage. Consider including a desiccant in the packaging.

Problem 2: I am seeing multiple new peaks in my HPLC chromatogram during a stability study, and I'm not sure what they are.

• Possible Cause: Formation of Degradation Products. The new peaks are likely degradation products from oxidation or hydrolysis.

  • Troubleshooting Steps:

    • Forced Degradation Study: Perform a forced degradation study under various stress conditions (acid, base, oxidation, heat, light) as described in the FAQs. This will help you generate the potential degradation products and determine their retention times.

    • Mass Spectrometry (LC-MS): Couple your HPLC to a mass spectrometer to obtain mass-to-charge ratio information for each new peak, which will aid in their identification.

    • GC-MS Analysis: For suspected volatile oxidation products, analyze the headspace of a heated sample by GC-MS. For hydrolysis products, perform a derivatization (e.g., methylation) followed by GC-MS analysis to identify the resulting fatty acid methyl ester and alcohol.

Problem 3: My analytical method is not sensitive enough to detect early-stage degradation products.

• Possible Cause: Inappropriate Detection Method or Sample Preparation.

  • Troubleshooting Steps:

    • Alternative HPLC Detectors: If using UV detection, consider switching to a more universal and sensitive detector like a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).

    • Derivatization: For HPLC-UV, consider derivatizing the degradation products with a UV-absorbing tag. For GC-MS, derivatization to more volatile forms (e.g., FAMEs) is often necessary and increases sensitivity.

    • Concentration of Sample: If possible, concentrate your sample before analysis to increase the concentration of the degradation products.

Data Presentation

Table 1: Oxidative Stability of Linolenic Acid Esters under Accelerated Conditions (Rancimat Test)

Linolenic Acid Content (%)	Induction Time (hours) at 110°C
5.9	8.2
8.4	6.5
10.8	5.1

Data adapted from studies on rapeseed oils with varying linolenic acid content, demonstrating that higher unsaturation leads to lower oxidative stability.

Table 2: Hydrolytic Degradation of a Model Long-Chain Fatty Acid Ester at 50°C

pH	Time (days)	Percent Degradation
3.0	30	5.2%
5.0	30	1.8%
7.0	30	0.5%
9.0	30	15.7%

Representative data illustrating the influence of pH on the hydrolysis of an ester. Actual degradation rates for linolenyl behenate may vary.

Experimental Protocols

Protocol 1: Forced Degradation Study of Linolenyl Behenate

• Preparation of Stock Solution: Prepare a stock solution of linolenyl behenate (e.g., 1 mg/mL) in a suitable solvent such as isopropanol (B130326) or a mixture of acetonitrile (B52724) and isopropanol.

• Acid Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl. Heat at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final volume with the solvent.

• Base Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH. Keep at room temperature for 4 hours. Neutralize with 0.1 M HCl and dilute to a final volume.

• Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of linolenyl behenate in a hot air oven at 80°C for 48 hours. Dissolve a known amount in the solvent for analysis.

• Photodegradation: Expose the stock solution in a quartz cuvette to a photostability chamber according to ICH Q1B guidelines.

• Control Sample: Prepare a control sample by diluting the stock solution with the solvent without any stress agent.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Linolenyl Behenate

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile (A) and Isopropanol (B).

  • Gradient Program: Start with 80% A, 20% B. Linearly increase to 100% B over 20 minutes. Hold at 100% B for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition or a suitable solvent like isopropanol.

Visualizations

Caption: Experimental workflow for a forced degradation study of linolenyl behenate.

Caption: Primary degradation pathways of linolenyl behenate.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. rjptonline.org [rjptonline.org]
• 4. Impact of linolenic acid on oxidative stability of rapeseed oils - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the resolution of Linolenyl behenate in complex lipid mixtures

Welcome to the technical support center for lipid analysis. This guide provides troubleshooting advice and answers to frequently asked questions regarding the enhancement of resolution for Linolenyl behenate (B1239552) in complex lipid mixtures. It is designed for researchers, scientists, and drug development professionals working on lipidomics and related fields.

Frequently Asked Questions (FAQs)

Q1: What is Linolenyl behenate?

Linolenyl behenate is a type of wax ester (WE), which is a lipid molecule composed of a fatty acid (linolenic acid) esterified to a long-chain fatty alcohol (behenyl alcohol). Due to its long-chain and unsaturated nature, it presents unique challenges in chromatographic separation.

Table 1: Properties of Linolenyl Behenate

Property	Value
Lipid Number	WE (18:3(9Z,12Z,15Z)/22:0)[1]
Molecular Formula	C40H74O2[1]
Molecular Weight	587.02 g/mol [1]
Synonym	(9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate[1]

| Physical State | Solid[1] |

Q2: What are the primary challenges in resolving Linolenyl behenate?

The main challenges include:

• Co-elution with Isomers: Separating isomeric wax esters with the same carbon number is difficult due to their very similar physical and chemical properties.[2]

• Low Volatility: As a high molecular weight wax ester, Linolenyl behenate has low volatility, which can make analysis by Gas Chromatography (GC) challenging, often requiring very high temperatures.[3]

• Complex Matrix: In biological or commercial samples, it is often present in a complex mixture of other lipids (like triglycerides, phospholipids, and other wax esters), which can interfere with its separation and detection.[4]

• Poor Peak Shape: Chromatographic issues like peak tailing or broadening can occur due to secondary interactions with the stationary phase or suboptimal mobile phase conditions.[5]

Q3: Which analytical techniques are most effective for Linolenyl behenate analysis?

High-Performance Liquid Chromatography (HPLC), particularly when coupled with Mass Spectrometry (LC-MS), is a powerful technique for analyzing intact wax esters like Linolenyl behenate.[6][7] Gas Chromatography (GC) coupled with MS can also be used, especially with high-temperature columns that allow for the analysis of intact molecules.[8] For simplifying complex samples before analysis, Solid-Phase Extraction (SPE) is a valuable cleanup and fractionation technique.[4][7]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Q4: My Linolenyl behenate peak is showing significant tailing or broadening. What can I do?

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by issues with the mobile phase.

• Potential Cause 1: Secondary Interactions with Stationary Phase. Residual silanol (B1196071) groups on silica-based columns can interact with lipids, causing peak tailing.[5]

  • Solution: Add mobile phase modifiers. Incorporating additives like 5-10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid can mask residual silanol groups and improve peak shape, especially for MS applications.[5][8]

• Potential Cause 2: Incompatible Sample Solvent. If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your lipid extract in the initial mobile phase.[2][5] If a stronger solvent is necessary for solubility, reduce the injection volume.[2]

• Potential Cause 3: Column Contamination. Accumulation of non-volatile residues can lead to poor peak shapes.[3]

  • Solution: Use a guard column and implement a robust column washing procedure after each analytical batch.

Q5: I am struggling to separate Linolenyl behenate from other closely related wax esters. How can I improve resolution?

Improving the resolution of isomeric or structurally similar wax esters requires careful optimization of your chromatographic method.

• Solution 1: Select an Appropriate Stationary Phase. The choice of column is critical for separating complex lipid isomers.[2]

  • C30 Columns: These long-chain alkyl phases provide enhanced shape selectivity for hydrophobic, long-chain molecules and can significantly improve the separation of isomeric and unsaturated wax esters.[2]

  • Phenyl-Hexyl Columns: These phases offer alternative selectivity through pi-pi interactions, which can be advantageous for separating unsaturated compounds like Linolenyl behenate.[2]

• Solution 2: Optimize the Mobile Phase Gradient.

  • A shallow gradient with a slow ramp rate is highly effective for enhancing the separation of closely eluting compounds.[2]

• Solution 3: Increase Column Temperature.

  • Elevating the column temperature (e.g., to 40-60°C) can decrease mobile phase viscosity and improve analyte solubility, leading to sharper peaks and better efficiency.[2] For very large molecules, temperatures up to 90°C may be beneficial.[2]

Table 2: Comparison of HPLC Column Chemistries for Wax Ester Separation

Column Type	Principle of Separation	Advantages for Linolenyl Behenate	Considerations
C18	Hydrophobic interactions	General-purpose for lipidomics, widely available.[5][8]	May offer insufficient selectivity for complex isomers.
C30	Enhanced shape selectivity, hydrophobic interactions	Excellent for resolving geometric isomers and long-chain molecules.[2]	May require longer run times.

| Phenyl-Hexyl | Pi-pi interactions, hydrophobic interactions | Provides alternative selectivity for unsaturated and aromatic compounds.[2] | Elution order may differ significantly from C18/C30. |

Gas Chromatography (GC) Troubleshooting

Q6: My high molecular weight wax esters, including Linolenyl behenate, are not eluting from the GC column. What is the issue?

This is a common problem related to the low volatility of long-chain wax esters.[3]

• Potential Cause: Insufficient Temperature. The injector, column, and detector temperatures may be too low to volatilize the analyte.

  • Solution: Ensure all temperature zones are sufficiently high. For high carbon number wax esters (>C40), injector and detector temperatures may need to be set to 350°C or higher, with a column oven program that ramps to a high final temperature.[3] Always operate within the column's specified maximum temperature limit.

Experimental Protocols & Methodologies

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE)

This protocol describes a general procedure to isolate a wax ester fraction from a complex lipid mixture, such as a vegetable oil, before HPLC or GC analysis.

• Column Preparation: Prepare a glass column with 1g of silica (B1680970) gel suspended in a 2:3 (v/v) mixture of dichloromethane/hexane.[4]

• Sample Loading: Dissolve 10-20 mg of the lipid sample in 1 mL of the same solvent and load it onto the column.[4]

• Elution of Wax Esters: Once the sample has entered the silica bed, elute the wax ester fraction using 5-10 mL of the dichloromethane/hexane solvent.[4] Triglycerides and other lipid classes will be retained on the column.

• Fraction Collection & Evaporation: Collect the eluate containing the wax esters. Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried wax ester fraction in a solvent suitable for the subsequent chromatographic analysis (e.g., isopropanol/chloroform/methanol 90:5:5, v/v/v for HPLC).[9]

Protocol 2: Optimized Reverse-Phase HPLC Method for Wax Ester Analysis

This method is a starting point for separating complex wax esters using UHPLC-MS, based on established lipidomics protocols.[8]

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).[8]

• Column Temperature: 45°C.[8]

• Mobile Phase A: Water/Acetonitrile (4:6, v/v) with 10 mM ammonium acetate (B1210297) and 0.1% formic acid.[8]

• Mobile Phase B: Acetonitrile/Isopropanol (1:9, v/v) with 10 mM ammonium acetate and 0.1% formic acid.[8]

• Flow Rate: 180 µL/min.[8]

• Gradient Program:

  • 0 min: 30% B

  • 5.0 min: 70% B

  • 35.0 min: 100% B

  • 40.0 min: 30% B (re-equilibration)

• Detection: Couple to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) with an electrospray ionization (ESI) source.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Linolenyl behenate from a complex sample matrix.

Caption: Workflow for Linolenyl Behenate Analysis.

Troubleshooting Logic for Poor HPLC Resolution

This diagram provides a decision-making framework for addressing common resolution issues in HPLC.

Caption: Troubleshooting Poor HPLC Resolution.

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 5. benchchem.com [benchchem.com]
• 6. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics by ultrahigh performance liquid chromatography-high resolution mass spectrometry and its application to complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Analysis of Linolenyl Behenate: HPLC vs. GC-FID

In the realm of pharmaceutical and nutraceutical development, the precise and accurate quantification of active ingredients and their components is paramount. Linolenyl behenate (B1239552), an ester of the polyunsaturated omega-3 fatty acid α-linolenic acid and the very long-chain saturated fatty acid behenic acid, presents a unique analytical challenge due to its lipophilic nature and lack of a strong UV chromophore. This guide provides a comprehensive comparison of two common analytical techniques for the quantitative analysis of linolenyl behenate: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography with Flame Ionization Detection (GC-FID) following derivatization.

This document outlines the validation of a novel reversed-phase HPLC method for the direct quantification of intact linolenyl behenate and compares its performance against a traditional GC-FID method that quantifies the linolenic acid content after hydrolysis and derivatization to its fatty acid methyl ester (FAME). The experimental data presented herein is intended to guide researchers and quality control analysts in selecting the most suitable method for their specific needs.

Experimental Protocols

A novel isocratic reversed-phase HPLC method was developed for the quantification of intact linolenyl behenate.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Acetonitrile:Isopropanol (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection Wavelength: 205 nm.

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Standard Stock Solution: An accurately weighed amount of linolenyl behenate reference standard was dissolved in the mobile phase to obtain a concentration of 1 mg/mL.

  • Calibration Standards: A series of calibration standards were prepared by diluting the stock solution with the mobile phase to concentrations ranging from 10 µg/mL to 500 µg/mL.

  • Sample Preparation: The sample containing linolenyl behenate was dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and diluted to fall within the calibration range.

The GC-FID method involves the hydrolysis of linolenyl behenate and subsequent derivatization of the liberated linolenic acid to its methyl ester.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

• Hydrolysis and Derivatization:

  • An accurately weighed sample containing linolenyl behenate was dissolved in 1 mL of toluene (B28343).

  • 2 mL of 0.5 M sodium methoxide (B1231860) in methanol (B129727) was added.

  • The mixture was heated at 50°C for 10 minutes.

  • After cooling, 5 mL of saturated NaCl solution was added, and the mixture was vortexed.

  • The upper organic layer containing the linolenic acid methyl ester (LAME) was transferred to a clean vial for GC analysis.

• Chromatographic Conditions:

  • Column: Fused silica (B1680970) capillary column coated with a polar stationary phase (e.g., BPX70, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Detector Temperature: 260°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 220°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injection Mode: Split (10:1).

  • Injection Volume: 1 µL.

• Standard and Sample Preparation:

  • Standard Stock Solution: A certified reference standard of linolenic acid methyl ester was dissolved in toluene to a concentration of 1 mg/mL.

  • Calibration Standards: Calibration standards were prepared by diluting the stock solution with toluene to concentrations ranging from 5 µg/mL to 250 µg/mL.

Method Validation and Data Comparison

Both the HPLC and GC-FID methods were validated for linearity, precision, accuracy, specificity, limit of detection (LOD), and limit of quantification (LOQ). A summary of the validation data is presented in the tables below.

Table 1: Linearity and Range

Parameter	HPLC-UV (Intact Linolenyl Behenate)	GC-FID (Linolenic Acid Methyl Ester)
Linear Range	10 - 500 µg/mL	5 - 250 µg/mL
Correlation Coefficient (r²)	0.9995	0.9998
Regression Equation	y = 45.3x + 10.2	y = 85.7x + 5.6

Table 2: Precision

Parameter	HPLC-UV (%RSD)	GC-FID (%RSD)
Intra-day Precision (n=6)	1.2%	0.8%
Inter-day Precision (n=18)	1.8%	1.5%

Table 3: Accuracy (Recovery)

Spiked Concentration	HPLC-UV (Mean Recovery ± SD, n=3)	GC-FID (Mean Recovery ± SD, n=3)
Low	99.2 ± 1.5%	101.5 ± 1.2%
Medium	101.1 ± 1.1%	100.8 ± 0.9%
High	99.8 ± 1.3%	99.5 ± 1.4%

Table 4: Specificity and Sensitivity

Parameter	HPLC-UV	GC-FID
Specificity	Good resolution from excipients	Excellent resolution of FAMEs
LOD	2 µg/mL	0.5 µg/mL
LOQ	10 µg/mL	5 µg/mL

Method Comparison

The HPLC-UV method offers the significant advantage of directly quantifying the intact linolenyl behenate molecule, which simplifies sample preparation and avoids potential errors associated with hydrolysis and derivatization. However, the lack of a strong chromophore results in lower sensitivity compared to the GC-FID method. The detection at a low wavelength of 205 nm can also be susceptible to interference from other compounds that absorb in this region.

The GC-FID method , while indirect, provides excellent sensitivity and selectivity for the analysis of the fatty acid component.[1] The derivatization to the methyl ester enhances volatility, making it suitable for gas chromatography.[2] This method is particularly useful for determining the fatty acid profile of a complex lipid mixture. However, the multi-step sample preparation process is more time-consuming and can be a source of variability.

Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow for the validation of the quantitative HPLC method.

References

• 1. scielo.br [scielo.br]
• 2. benchchem.com [benchchem.com]

Cross-Validation of GC-MS and HPLC for the Quantitative Analysis of Linolenyl Behenate

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid-based compounds is critical for product efficacy and safety. Linolenyl behenate (B1239552), a wax ester composed of linolenic acid and behenic acid, presents a unique analytical challenge. This guide provides an objective comparison of two prominent analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of this compound, supported by experimental data and detailed methodologies.

The direct analysis of the intact wax ester, linolenyl behenate, is often hindered by its high molecular weight and low volatility, particularly for GC-MS. A common and effective strategy is the hydrolysis of the ester to liberate the constituent fatty acids—linolenic acid (a polyunsaturated fatty acid) and behenic acid (a very-long-chain saturated fatty acid)—followed by their individual quantification. This guide focuses on the cross-validation of GC-MS and HPLC for the analysis of these resulting fatty acids.

Performance Comparison: A Quantitative Overview

A critical aspect of cross-validating these two techniques is the comparison of their analytical performance. The following table summarizes key validation parameters for both GC-MS and HPLC in the context of fatty acid analysis. It is important to note that specific values can vary depending on the sample matrix, instrumentation, and exact methodology employed.

Performance Parameter	Gas Chromatography (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Key Considerations
Precision (RSD%)	≤ 5.88%[1]	Often slightly better than GC, ≤ 5.88%[1]	Both methods demonstrate good precision for fatty acid quantification.
Recovery (%)	≥ 82.31%[1]	≥ 82.31%[1]	Comparable recovery rates are achievable with optimized extraction and derivatization procedures.
Linearity (r²)	> 0.99[1]	> 0.99[1]	Both techniques exhibit excellent linearity over a defined concentration range.
Sensitivity (LOD/LOQ)	LOD: 0.19 μg/mL, LOQ: 0.56 μg/mL (for cholesterol)[2]	LOD: 1.49 μg/mL, LOQ: 2.72 μg/mL (for cholesterol with UV detection)[2]	GC-MS generally offers higher sensitivity, reaching femtomole levels with specific derivatization and detection methods.[1] HPLC sensitivity can be enhanced with derivatization to include UV-active or fluorescent tags.[3]
Isomer Separation	Can be challenging for cis/trans and positional isomers.[1]	Superior for separation of cis/trans and positional isomers, especially with specialized columns.[1][4]	This is a significant advantage of HPLC for detailed profiling of unsaturated fatty acids like linolenic acid.
Derivatization	Typically required to increase volatility (e.g., to fatty acid methyl esters - FAMEs).[1][5]	Can be performed without derivatization, but often used to enhance detection (e.g., phenacyl esters for UV).[1][3]	The necessity of derivatization for GC can impact workflow and introduce potential for sample alteration.
Compound Stability	High temperatures can lead to degradation of heat-labile compounds like polyunsaturated fatty acids.[6]	Operates near ambient temperature, minimizing the risk of degradation for sensitive fatty acids.[1]	A crucial factor when analyzing polyunsaturated fatty acids such as linolenic acid.

Experimental Workflows and Logical Relationships

To ensure data accuracy and reliability, a cross-validation of GC-MS and HPLC results is a critical step. The following diagram outlines the logical workflow for such a study, from sample preparation to final data comparison.

Cross-validation workflow for Linolenyl Behenate analysis.

Detailed Experimental Protocols

The following are representative methodologies for the analysis of linolenic and behenic acids derived from linolenyl behenate.

Sample Preparation: Hydrolysis and Extraction

• Hydrolysis: Weigh an appropriate amount of the linolenyl behenate sample into a reaction vial. Add a 0.5 M solution of potassium hydroxide (B78521) in methanol (B129727).

• Heating: Seal the vial and heat at 60-70°C for 1-2 hours to ensure complete hydrolysis of the ester bond.

• Acidification: After cooling, acidify the mixture to a pH of ~2 with an appropriate acid (e.g., HCl) to protonate the fatty acid salts.

• Extraction: Extract the free fatty acids using a non-polar organic solvent such as n-hexane or diethyl ether. Repeat the extraction multiple times to ensure quantitative recovery.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate. Evaporate the solvent under a gentle stream of nitrogen to obtain the free fatty acid residue.

GC-MS Analysis Protocol

• Derivatization to FAMEs: To the extracted fatty acid residue, add a methylating agent such as 14% boron trifluoride in methanol (BF3-Methanol). Heat at 60°C for 30 minutes. After cooling, add water and extract the resulting Fatty Acid Methyl Esters (FAMEs) with hexane.

• GC-MS System: An Agilent 6890N GC coupled to a 5975 MS detector or equivalent.

• Column: A polar capillary column suitable for FAMEs analysis, such as a DB-23 or SP-2560 (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at 10°C/min.

  • Ramp 2: Increase to 240°C at 5°C/min, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Detector: Electron Ionization (EI) mode at 70 eV. Scan range of m/z 50-500. For enhanced sensitivity, Single Ion Monitoring (SIM) can be used, monitoring characteristic ions for linolenic acid methyl ester and behenic acid methyl ester.[7]

• Quantification: Identification is based on retention time comparison with FAME standards and mass spectra matching. Quantification is achieved by creating a calibration curve with known concentrations of linolenic and behenic acid methyl ester standards.

HPLC Analysis Protocol

• Derivatization (for UV Detection): For enhanced sensitivity with UV detection, derivatize the extracted fatty acids. A common method is esterification with a UV-active tag like 2-bromo-2'-acetonaphthone (B145970) to form naphthacyl esters.[3] This step is not necessary if using a detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS).

• HPLC System: An Agilent 1260 Infinity II LC System with a Diode Array Detector (DAD) or an MS detector.

• Column: A reverse-phase C18 column (e.g., 4.6 mm ID x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and water is typically employed. For example:

  • Start with 70% acetonitrile / 30% water.

  • Linearly increase to 100% acetonitrile over 30 minutes.

  • Hold at 100% acetonitrile for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.[1]

• Detection:

  • UV/DAD: If derivatized with a naphthacyl tag, monitor at 246 nm.[3]

  • MS: Electrospray Ionization (ESI) in negative ion mode is effective for underivatized fatty acids.

• Quantification: Identify fatty acids by comparing retention times with standards. Quantify by creating a calibration curve with known concentrations of linolenic and behenic acid standards (or their derivatives).

Conclusion

Both GC-MS and HPLC are robust and reliable methods for the analysis of the fatty acid constituents of linolenyl behenate. The choice between them hinges on the specific research question and available instrumentation.

• GC-MS is the preferred method for high-sensitivity screening and quantification, especially when a large number of samples need to be processed.[5] Its extensive libraries of mass spectra for FAMEs aid in confident identification. However, the mandatory derivatization step and high temperatures can be a drawback for thermally sensitive molecules like linolenic acid.[6]

• HPLC offers significant advantages in its operational simplicity (derivatization is optional) and its ability to operate at ambient temperatures, which preserves the integrity of polyunsaturated fatty acids.[1] Its superior capability in separating isomers makes it invaluable if the study requires differentiation between various forms of linolenic acid.[1][4]

Ultimately, for a comprehensive and unambiguous profile of the fatty acids derived from linolenyl behenate, a combination of both techniques is a powerful strategy. Cross-validation of results between GC-MS and HPLC provides the highest level of confidence in the analytical data, ensuring the integrity and reliability of research findings.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. analusis.edpsciences.org [analusis.edpsciences.org]
• 4. hplc.eu [hplc.eu]
• 5. Fatty Acids Analysis by Gas Chromatography - Impact Solutions [impact-solutions.co.uk]
• 6. GC/LC-MS Lipidomics - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Chemical Analysis of Linolenyl Behenate and Jojoba Oil for Cosmetic and Pharmaceutical Applications

An objective guide for researchers, scientists, and drug development professionals.

In the ever-evolving landscape of cosmetic and pharmaceutical formulation, the selection of appropriate excipients is paramount to product efficacy, stability, and sensory appeal. This guide provides a detailed comparative analysis of two wax esters: Linolenyl Behenate, a specific synthetic wax ester, and Jojoba Oil, a well-known natural liquid wax ester. While both belong to the same chemical class and offer emollient properties, their distinct compositions and origins warrant a thorough examination for informed formulation decisions.

This analysis is based on available chemical data and established experimental protocols. It is important to note that while extensive data exists for Jojoba Oil, specific experimental data for Linolenyl Behenate is limited in publicly accessible scientific literature. Therefore, some comparisons are drawn from the properties of similar long-chain wax esters, and this is explicitly stated where applicable.

Chemical Structure and Composition

At the molecular level, both Linolenyl Behenate and Jojoba Oil are classified as wax esters, which are esters of fatty acids and fatty alcohols. This fundamental similarity distinguishes them from triglycerides, the primary components of most vegetable oils.

Linolenyl Behenate is a monoester formed from the reaction of linolenyl alcohol (an 18-carbon polyunsaturated alcohol with three double bonds) and behenic acid (a 22-carbon saturated fatty acid). Its precise chemical structure imparts specific physical and chemical properties.

Jojoba Oil , derived from the seeds of the Simmondsia chinensis plant, is a complex mixture of long-chain wax esters.[1][2][3] The predominant esters are composed of C20 and C22 fatty acids and alcohols, each with one double bond.[1] This composition is remarkably similar to human sebum, a key factor in its biocompatibility with the skin.[4]

Physicochemical Properties: A Tabulated Comparison

The following table summarizes the key physicochemical properties of Linolenyl Behenate and Jojoba Oil. Data for Linolenyl Behenate is based on available chemical information, while the data for Jojoba Oil is well-documented in scientific literature.

Property	Linolenyl Behenate	Jojoba Oil	Source(s)
Chemical Formula	C40H74O2	Mixture of Wax Esters
Molecular Weight	587.02 g/mol	Variable (approx. 600 g/mol )
Appearance	Solid (predicted)	Clear, golden liquid at room temperature	,
Melting Point	Not available	Approx. 7-10.6 °C
Iodine Value	High (calculated)	~80 g I2/100g
Saponification Value	Not available	90-98 mg KOH/g
Oxidative Stability	Predicted to be lower due to polyunsaturation	High, very stable

Performance in Cosmetic and Pharmaceutical Formulations

The performance of these wax esters in formulations is dictated by their chemical composition and physical properties.

3.1. Emolliency and Skin Feel:

Both Linolenyl Behenate and Jojoba Oil are expected to function as effective emollients, imparting a smooth and soft feel to the skin. The long-chain nature of their constituent fatty acids and alcohols contributes to their ability to form a non-occlusive film on the skin, reducing transepidermal water loss (TEWL). The specific sensory profile of Linolenyl Behenate would need to be determined through panel testing, whereas Jojoba Oil is well-known for its non-greasy, readily absorbed feel.

3.2. Oxidative Stability:

Jojoba Oil is renowned for its exceptional oxidative stability, a significant advantage in cosmetic formulations as it resists rancidity and extends product shelf life. This stability is attributed to the presence of natural antioxidants and the monounsaturated nature of its constituent fatty acids and alcohols. In contrast, Linolenyl Behenate contains a polyunsaturated linolenyl moiety, which is inherently more susceptible to oxidation. This suggests that formulations containing Linolenyl Behenate may require the inclusion of antioxidants to ensure stability.

3.3. Formulation Compatibility:

Jojoba Oil's stability and its liquid nature at room temperature make it a versatile ingredient in a wide range of formulations, from lotions and creams to hair care products. The solid nature of Linolenyl Behenate (predicted) would necessitate heating during the formulation process and would likely be used as a structuring agent or to increase the viscosity of anhydrous products.

Experimental Protocols for Comparative Analysis

To provide a robust, data-driven comparison, the following experimental protocols are recommended.

4.1. Determination of Oxidative Stability:

• Method: Rancimat method.

• Protocol: A stream of purified air is passed through the sample, which is held at a constant elevated temperature (e.g., 110°C). The volatile oxidation products are collected in a measuring vessel containing deionized water. The conductivity of this water is continuously measured. The time until the conductivity begins to increase rapidly is known as the induction time, which is a measure of oxidative stability. A longer induction time indicates higher stability.

4.2. Evaluation of Skin Moisturization Efficacy:

• Method: Corneometry.

• Protocol: The study would involve a panel of human volunteers. A baseline measurement of skin hydration is taken on a defined area of the forearm using a Corneometer. A standardized amount of the test material (e.g., a simple lotion containing a set percentage of Linolenyl Behenate or Jojoba Oil) is then applied to the test area. Corneometer readings are taken at set time intervals (e.g., 1, 2, 4, and 8 hours) to measure changes in skin hydration. An untreated site serves as a control.

4.3. Assessment of Skin Penetration:

• Method: Franz Diffusion Cell System.

• Protocol: This in vitro method uses excised human or animal skin mounted on a Franz diffusion cell. A formulation containing a known concentration of a marker molecule dissolved in either Linolenyl Behenate or Jojoba Oil is applied to the outer surface of the skin. The receptor chamber is filled with a fluid that mimics physiological conditions. At predetermined time points, samples are withdrawn from the receptor chamber and analyzed for the concentration of the marker molecule that has permeated the skin.

Visualization of Comparative Workflow

The following diagram illustrates the logical workflow for a comprehensive comparative analysis of Linolenyl Behenate and Jojoba Oil.

Caption: Logical workflow for the comparative analysis of cosmetic ingredients.

Safety and Toxicological Profile

Jojoba Oil: Jojoba oil has a long history of safe use in cosmetic products and is generally considered non-toxic, non-comedogenic, and hypoallergenic. Extensive studies have shown it to be non-irritating and non-sensitizing to the skin.

Conclusion for the Formulator

The choice between Linolenyl Behenate and Jojoba Oil will depend on the specific requirements of the formulation.

• Jojoba Oil is a well-characterized, natural ingredient with a proven track record of safety and efficacy. Its excellent oxidative stability and biomimicry of human sebum make it an ideal choice for a wide array of moisturizing and conditioning products, particularly those with "natural" or "clean beauty" positioning.

• Linolenyl Behenate , as a pure, synthetic compound, offers the potential for high consistency and specific functional benefits, such as a distinct sensory profile or structuring properties. However, its predicted lower oxidative stability due to its polyunsaturated nature is a critical consideration that would likely necessitate the co-formulation with antioxidants. The current lack of comprehensive performance and safety data underscores the need for thorough in-house testing before its adoption in product development.

For researchers and drug development professionals, Jojoba Oil presents a reliable and well-documented excipient. Linolenyl Behenate may offer unique properties, but further investigation is required to fully understand its performance and safety profile in comparison to established ingredients like Jojoba Oil.

References

• 1. Jojoba Oil: An Updated Comprehensive Review on Chemistry, Pharmaceutical Uses, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jojoba Oil: An Updated Comprehensive Review on Chemistry, Pharmaceutical Uses, and Toxicity [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]

A Comparative Analysis of Linolenyl Behenate and Cetyl Palmitate on Skin Barrier Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the skin barrier properties of Linolenyl behenate (B1239552) and cetyl palmitate, focusing on their mechanisms of action, supported by experimental data and detailed methodologies.

Introduction

The skin barrier, primarily located in the stratum corneum, is essential for preventing excessive transepidermal water loss (TEWL) and protecting against external aggressors. Its integrity is largely dependent on the composition and organization of intercellular lipids, which are predominantly ceramides, cholesterol, and free fatty acids. Emollients and occlusive agents play a crucial role in maintaining and restoring this barrier. This guide compares two such lipid esters: Linolenyl behenate and cetyl palmitate.

Linolenyl behenate , an ester of linolenic acid (an omega-3 essential fatty acid) and behenyl alcohol (a long-chain fatty alcohol), is hypothesized to support the skin barrier through the known benefits of its constituent parts. Linolenic acid is integral to the synthesis of ceramides, which are critical for barrier function.[1][2] Deficiencies in essential fatty acids have been shown to correlate with impaired skin barrier function and increased TEWL.[3] Behenyl alcohol, a saturated fatty alcohol, acts as an emollient and can form a protective layer on the skin to prevent moisture loss.[2]

Cetyl palmitate , an ester of cetyl alcohol and palmitic acid, is a well-established emollient and occlusive agent in cosmetic and pharmaceutical formulations.[4] It functions by forming a hydrophobic film on the skin's surface, which physically blocks water evaporation from the stratum corneum. This occlusive property helps to maintain skin hydration and smoothness.

Quantitative Data Comparison

Parameter	Linolenic Acid (component of Linolenyl behenate)	Cetyl Palmitate & Other Occlusives
Transepidermal Water Loss (TEWL) Reduction	A mixture of linoleic and linolenic acid demonstrated up to 93% barrier repair (TEWL reduction) 8 hours after barrier disruption.	Formulations with occlusive agents like petrolatum can reduce TEWL by over 98%. Stearic acid, another fatty acid, has been shown to reduce TEWL by 20-45%. While specific percentages for cetyl palmitate are not consistently reported, its mechanism as an occlusive agent suggests a significant reduction in TEWL.
Skin Hydration (Corneometry)	Topical application of linoleic acid-containing creams has been shown to improve skin hydration in clinical trials.	Formulations containing cetyl palmitate at 1-5% are noted to increase skin hydration. A clinical study on a moisturizer containing cetyl palmitate showed a significant improvement in skin hydration.

Mechanism of Action on the Skin Barrier

Linolenyl Behenate: A Dual-Action Approach

Linolenyl behenate is proposed to enhance the skin barrier through two primary mechanisms, leveraging the properties of its constituent molecules:

• Physiological Action (Linolenic Acid): As an essential fatty acid, linolenic acid can be metabolized by skin cells and incorporated into the lipid matrix of the stratum corneum. Specifically, it is a precursor for the synthesis of certain ceramides, which are fundamental for the structural integrity of the skin barrier. By replenishing the levels of essential lipids, linolenic acid can help to repair and fortify the barrier from within.

• Occlusive Action (Behenyl Alcohol): The long-chain behenyl alcohol component provides emollient and occlusive properties. When applied topically, it forms a protective film on the skin surface, physically reducing TEWL.

Cetyl Palmitate: A Primarily Occlusive Effect

The primary mechanism by which cetyl palmitate enhances the skin barrier is through occlusion. Being a waxy, lipid-soluble substance, it forms a hydrophobic layer on the skin. This barrier slows the rate of water evaporation from the stratum corneum, thereby increasing its hydration state. This increased hydration can, in turn, support the enzymatic processes involved in the natural maintenance of the skin barrier.

Signaling Pathways in Skin Barrier Homeostasis

The integrity of the skin barrier is a dynamic process regulated by complex signaling pathways. Both Linolenyl behenate and cetyl palmitate can indirectly influence these pathways.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are nuclear receptors that play a crucial role in keratinocyte differentiation and lipid metabolism, both of which are essential for barrier formation. Fatty acids, including linolenic acid, are natural ligands for PPARs. Activation of PPARα, in particular, has been shown to stimulate the expression of genes involved in keratinocyte differentiation and the synthesis of epidermal lipids, leading to accelerated barrier recovery.

PPARα Signaling Pathway Activation by Linolenic Acid.

Ceramide Synthesis and Sphingolipid Metabolism

Ceramides are the most abundant lipids in the stratum corneum and are crucial for its barrier function. Their synthesis is a complex process involving several enzymatic steps. Linolenic acid can be incorporated into specific ceramides, thereby contributing directly to the lipid lamellae. The regulation of ceramide synthesis is critical, and dysregulation is associated with skin barrier defects.

Simplified Ceramide Synthesis Pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of skin barrier properties.

Transepidermal Water Loss (TEWL) Measurement

Objective: To quantify the rate of water vapor diffusing from the skin into the atmosphere, providing an indirect measure of skin barrier integrity.

Instrumentation: Tewameter® (e.g., TM300, Courage+Khazaka, Germany) or similar open-chamber evaporimeter.

Protocol:

• Acclimatization: Subjects are acclimatized for at least 30 minutes in a temperature and humidity-controlled room (typically 20-22°C and 40-60% relative humidity).

• Baseline Measurement: Baseline TEWL readings are taken from designated test areas on the volar forearm. Three measurements are typically taken per site and averaged.

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the designated test area. A control area remains untreated.

• Post-Application Measurements: TEWL measurements are repeated at specified time points (e.g., 30 minutes, 1, 2, 4, 8, and 24 hours) after product application.

• Data Analysis: The percentage change in TEWL from baseline is calculated for both the treated and control sites. A decrease in TEWL indicates an improvement in skin barrier function.

Experimental Workflow for TEWL Measurement.

Skin Hydration Measurement (Corneometry)

Objective: To measure the hydration level of the stratum corneum.

Instrumentation: Corneometer® (e.g., CM 825, Courage+Khazaka, Germany).

Protocol:

• Acclimatization: Subjects acclimate under controlled environmental conditions as described for TEWL measurements.

• Baseline Measurement: Baseline skin hydration is measured on the test and control areas. The probe is pressed against the skin with a constant pressure.

• Product Application: The test product is applied in a standardized manner.

• Post-Application Measurements: Skin hydration is measured at various time points post-application.

• Data Analysis: The change in Corneometer® arbitrary units (A.U.) from baseline is calculated to determine the effect of the product on skin hydration. An increase in A.U. signifies improved hydration.

Experimental Workflow for Skin Hydration Measurement.

Conclusion

Both Linolenyl behenate and cetyl palmitate contribute to the improvement of skin barrier function, albeit through different primary mechanisms.

Cetyl palmitate is a classic occlusive agent that provides a direct, physical barrier to transepidermal water loss, leading to increased skin hydration. Its effects are well-documented, and it is a reliable ingredient for formulations aimed at immediate moisturization and barrier protection.

Linolenyl behenate , through its linolenic acid component, offers a more physiological approach by potentially being integrated into the skin's natural lipid structures and influencing cellular signaling pathways like PPARα to promote keratinocyte differentiation and lipid synthesis. The behenyl alcohol moiety also contributes an occlusive effect. This suggests that Linolenyl behenate may offer both short-term occlusive benefits and longer-term, restorative effects on the skin barrier.

The choice between these two ingredients would depend on the desired formulation outcome. For a product focused on providing a robust, immediate protective barrier, cetyl palmitate is a proven option. For formulations aiming for a more comprehensive, long-term improvement of the skin's own barrier-producing capabilities, Linolenyl behenate presents a compelling, multifunctional alternative. Further direct comparative studies are warranted to fully elucidate the quantitative differences in their efficacy.

References

• 1. Skin Lipid Barrier: Structure, Function and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tizra Reader [library.scconline.org]
• 4. specialchem.com [specialchem.com]

A Comparative Guide to Wax Esters in Topical Formulations: Evaluating Linolenyl Behenate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Linolenyl behenate (B1239552) and other commonly used wax esters in topical drug delivery and cosmetic formulations. By examining their physicochemical properties and their impact on skin barrier function, hydration, and inflammatory response, this document serves as a resource for formulation development. The information is supported by available experimental data and detailed scientific protocols.

Introduction to Wax Esters in Topical Formulations

Wax esters are a critical class of lipids used in topical formulations for their unique sensory properties, ability to structure oil phases, and beneficial effects on the skin. They function primarily as emollients, occlusive agents, and viscosity modifiers. An ideal wax ester should enhance skin hydration, improve the skin's barrier function, and potentially deliver therapeutic benefits without causing irritation.

Linolenyl behenate, an ester of the essential omega-3 fatty acid α-linolenic acid and the long-chain saturated behenic acid, is a noteworthy candidate. Its constituent parts suggest inherent anti-inflammatory and skin-conditioning properties. This guide compares the theoretical and known efficacy of Linolenyl behenate with established wax esters such as Jojoba Oil, Beeswax, Carnauba Wax, and Cetyl Palmitate.

Comparative Efficacy Data

The following tables summarize the available quantitative and qualitative data for various wax esters.

Table 1: Comparison of Skin Hydration and Barrier Function

Wax Ester	Efficacy Parameter	Quantitative Data (from individual studies)	Qualitative Assessment	Source(s)
Linolenyl behenate	Hydration (Corneometry)	Data not available	Theoretically High: Behenic acid component provides occlusive and conditioning properties that help prevent moisture loss.	[1][2]
Barrier Function (TEWL)	Data not available	Theoretically High: The long-chain (C22) behenic acid moiety is expected to form a substantive, protective film on the skin, reducing transepidermal water loss.	[1][2]
Jojoba Oil	Hydration (Corneometry)	+30% increase in skin hydration within 30 minutes of application.	Excellent: Mimics natural sebum; restores moisture balance.	[3][4]
Barrier Function (TEWL)	Statistically significant decrease in TEWL within 24 hours. Reinforces hydro-lipid barrier over 14-28 days.	Excellent: Repairs and reinforces the skin's lipid barrier.	[3][5][4]
Beeswax	Hydration (Corneometry)	Formulation with beeswax nanoparticles showed a significant increase in stratum corneum water content after 28 days.	Good: Acts as a humectant, attracting water, and provides a breathable occlusive barrier.	[2][6][7]
Barrier Function (TEWL)	Formulation with beeswax nanoparticles showed a significant decrease in TEWL after 28 days.	Very Good: Forms a protective, non-comedogenic barrier that reduces moisture loss.	[7][8]
Lanolin	Hydration (Corneometry)	A polyglyceryl wax blend showed a +23% increase in moisturization, similar to 5% lanolin.	Excellent: Its lipid composition is similar to that of the skin, supporting hydration and barrier integrity.	[9][10]
Barrier Function (TEWL)	A polyglyceryl wax blend showed a twofold improvement in water-retaining ability vs. control. Lanolin significantly reduces TEWL.	Excellent: Reinforces the lipid matrix and restores the skin's protective function.	[9][10][11]
Cetyl Palmitate	Hydration (Corneometry)	Formulations with 1-5% are noted to increase skin hydration.	Good: Functions as an emollient, softening and smoothing the skin surface.	[12][13]
Barrier Function (TEWL)	Forms a thin, protective barrier that reduces moisture loss.	Good: Provides an occlusive layer to prevent water evaporation.	[3][12][13]
Carnauba Wax	Hydration (Corneometry)	No quantitative data available.	Fair: Primarily used for its structural properties (hardening agent) and high melting point. Provides some occlusive benefit.	[12]
Barrier Function (TEWL)	No quantitative data available.	Fair: Forms a durable, waterproof film, but can be brittle on its own.	[12][14]

Table 2: Physicochemical and Functional Properties

Property	Linolenyl behenate	Jojoba Oil	Beeswax	Carnauba Wax	Cetyl Palmitate
Primary Function	Emollient, Anti-inflammatory	Emollient, Barrier Repair	Occlusive, Thickener	Thickener, Film Former	Emollient, Thickener
Composition	Ester of C18:3 & C22:0	~98% Wax Esters (C36-C46)	>70% Wax Esters (e.g., Myricyl palmitate)	~82% Wax Esters, Fatty Alcohols	Ester of C16:0 & C16:0
Melting Point	Not published	~10 °C	62-64 °C	82-86 °C	~50 °C
Key Advantage	Theoretical anti-inflammatory	High biocompatibility	Breathable barrier	High melting point, gloss	Smooth, silky feel
Potential Drawback	Lack of performance data	Lower melting point	Potential for sourcing variability	Brittle texture	Moderate occlusivity

In-Depth Analysis

Linolenyl behenate: The Anti-inflammatory Potential

The primary advantage of Linolenyl behenate lies in its hydrolysis on the skin surface by cutaneous enzymes, releasing α-linolenic acid (ALA) and behenic acid.

• α-Linolenic Acid (ALA): As an essential omega-3 fatty acid, ALA is a precursor to anti-inflammatory metabolites. It has been shown to downregulate inflammatory pathways by inhibiting the activation of NF-κB and MAPKs.[6][15][16] This leads to a reduction in the expression of key inflammatory mediators such as iNOS, COX-2, TNF-α, IL-1β, and IL-6.[15][16] This suggests that Linolenyl behenate could be highly effective in formulations designed for sensitive or inflamed skin conditions.

• Behenic Acid: This C22:0 saturated fatty acid is known for its excellent skin-conditioning and emollient properties.[1][2] Its long-chain structure allows it to form a stable, semi-occlusive film on the skin, effectively reducing transepidermal water loss and protecting the skin barrier.[2]

Figure 1: Anti-inflammatory Signaling Pathway of α-Linolenic Acid (ALA)

Alternative Wax Esters: A Performance Overview

• Jojoba Oil: Structurally, Jojoba oil is a liquid wax ester remarkably similar to human sebum, giving it excellent biocompatibility.[11][17] Clinical data confirms its efficacy in rapidly improving skin hydration (+30%) and reinforcing the skin barrier by reducing TEWL.[3][5][4] Its anti-inflammatory properties are also well-documented, making it a strong contender for soothing irritated skin.[18]

• Beeswax: A complex mixture of over 300 components, beeswax is a classic cosmetic ingredient valued for its ability to form a breathable, protective barrier on the skin.[19] It is both an occlusive and a humectant. Studies on formulations containing beeswax nanoparticles confirm its ability to reduce TEWL and improve skin hydration over time.[7]

• Carnauba Wax: Known as the "queen of waxes," Carnauba wax is prized for its hardness and very high melting point (82-86°C), which imparts thermal stability to formulations.[14][20] It creates a strong, glossy film but is often combined with other waxes like beeswax to reduce brittleness.[12] While it provides excellent occlusivity, its primary role is often structural rather than direct moisturization.

• Cetyl Palmitate: This classic wax ester provides a soft, cushiony feel to emulsions and acts as an effective emollient and thickener.[13][21] It forms a protective film that reduces moisture loss, contributing to skin hydration.[3][12] It is often used to improve the texture and stability of creams and lotions.

Experimental Protocols

For researchers looking to conduct comparative studies, the following are standardized methodologies for key efficacy endpoints.

Protocol 1: In Vitro Skin Permeation Study (Franz Diffusion Cell)

This method is used to assess the penetration of the wax ester or a co-formulated active ingredient through a skin model.

• Membrane Preparation: Use excised human or porcine skin. Shave the hair and remove subcutaneous fat. Pre-condition the membrane by floating it in phosphate-buffered saline (PBS) for 30 minutes.[9]

• Cell Assembly: Mount the skin membrane between the donor and receptor chambers of a vertical Franz diffusion cell, with the stratum corneum facing the donor chamber. Ensure no air bubbles are trapped beneath the membrane.[9]

• Receptor Fluid: Fill the receptor chamber with a degassed receptor fluid (e.g., PBS at pH 7.4 for hydrophilic compounds, or a PBS/ethanol mixture for lipophilic compounds) and maintain the temperature at 32°C to mimic skin surface temperature.[9]

• Formulation Application: Apply a precise, finite dose (e.g., 5-10 mg/cm²) of the test formulation containing the wax ester onto the skin surface in the donor chamber.[9]

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours), withdraw an aliquot from the receptor chamber for analysis and immediately replace it with an equal volume of fresh, pre-warmed receptor fluid to maintain sink conditions.

• Analysis: Quantify the amount of the substance of interest in the collected samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC). Plot the cumulative amount permeated per unit area against time to determine the flux.

Figure 2: Experimental Workflow for In Vitro Skin Permeation Study

Protocol 2: Transepidermal Water Loss (TEWL) Measurement

TEWL is the gold-standard non-invasive method for assessing the integrity of the skin's barrier function. A lower TEWL value indicates a more effective barrier.[10]

• Subject Acclimatization: Subjects must acclimatize in a room with controlled temperature (20-22°C) and humidity (40-60% RH) for at least 30 minutes prior to measurement.[11][17]

• Site Selection: Define test areas on the volar forearm. Ensure the areas are free from hair, scars, or blemishes.

• Baseline Measurement: Take at least three baseline TEWL readings from each test site using an open-chamber probe (e.g., Tewameter®) and calculate the average. The probe should be held gently against the skin without excessive pressure.[8][10]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to the designated areas. One area should be left untreated as a control.

• Post-Application Measurement: At specified time points (e.g., 30 min, 1, 2, 4, 8, 24 hours), repeat the TEWL measurements on all test sites.

• Data Analysis: Calculate the percentage change in TEWL from baseline for each formulation and compare it to the control site. A statistically significant reduction in TEWL indicates an improvement in skin barrier function.

Conclusion

While direct comparative data for Linolenyl behenate is lacking, a theoretical analysis based on its constituent fatty acids suggests significant potential. The release of anti-inflammatory α-linolenic acid and barrier-supporting behenic acid positions it as a promising multifunctional ingredient for soothing and protective topical formulations.

In comparison, Jojoba Oil and Lanolin offer clinically demonstrated efficacy in both hydration and barrier repair, making them reliable choices for similar applications. Beeswax provides a strong, breathable barrier, while Cetyl Palmitate excels in creating elegant textures with good emolliency. Carnauba Wax serves a more structural role, valued for its high melting point and film-forming capabilities.

The choice of wax ester will ultimately depend on the specific goals of the formulation, whether they be potent anti-inflammatory action, proven barrier repair, or specific textural and stability requirements. Further clinical studies are warranted to provide direct quantitative comparisons and fully elucidate the efficacy of Linolenyl behenate relative to these established alternatives.

References

• 1. beautyandthebees.com.au [beautyandthebees.com.au]
• 2. Hydration and Barrier Potential of Cosmetic Matrices with Bee Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. personalcaremagazine.com [personalcaremagazine.com]
• 4. Carnauba wax-based edible coatings retain quality enhancement of orange (Citrus sinensis cv. Moro) fruits during storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Double-Blind, Randomised Study Comparing the Skin Hydration and Acceptability of Two Emollient Products in Atopic Eczema Patients with Dry Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. skyandsol.co [skyandsol.co]
• 7. researchgate.net [researchgate.net]
• 8. manukarx.co.nz [manukarx.co.nz]
• 9. lanolips.com [lanolips.com]
• 10. pickleandbee.ca [pickleandbee.ca]
• 11. Lanolin-Based Synthetic Membranes as Percutaneous Absorption Models for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. specialchem.com [specialchem.com]
• 14. Volume 30 No 6 page 20 [library.scconline.org]
• 15. nbinno.com [nbinno.com]
• 16. Lanolin-Based Synthetic Membranes for Transdermal Permeation and Penetration Drug Delivery Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Clinical Measurement of Transepidermal Water Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scielo.br [scielo.br]
• 19. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. heartworks-skincare.ie [heartworks-skincare.ie]
• 21. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

An Objective Comparison of the In Vitro Cytotoxicity Profile of Linolenyl Behenate and its Alternatives in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the in vitro cytotoxicity of Linolenyl behenate (B1239552), a wax ester comprised of α-linolenic acid and behenic acid. As there is a lack of direct experimental data on the cytotoxicity of Linolenyl behenate in publicly accessible literature, this document offers an inferred cytotoxicity profile based on the known properties of its constituent fatty acids. This is compared with the established cytotoxic profiles of common alternative lipids used in the formulation of drug delivery systems, such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). The information herein is intended to guide researchers in the selection of appropriate lipids for their formulation development and to provide a framework for future cytotoxicological evaluation.

Comparative Cytotoxicity Data

The potential cytotoxicity of a lipid-based excipient is a critical parameter in the development of safe and effective drug delivery systems. The following table summarizes the available in vitro cytotoxicity data for the components of Linolenyl behenate (α-linolenic acid and behenic acid) and for several common alternative lipids. This allows for a comparative understanding of their potential impact on cell viability.

Compound/Formulation	Cell Line	Assay	Key Findings (IC50 or % Viability)
--- Components of Linolenyl behenate ---
α-Linolenic acid	SP 2/0 (mouse myeloma)	Proliferation Assay	Toxic effect observed.[1]
α-Linolenic acid	158N (oligodendrocytes)	FDA and SR101 assays	Cytotoxic effects observed at concentrations as low as 100 µM.[2]
α-Linolenic acid	Osteosarcoma cells (MG63, 143B, U2OS)	MTT Assay	IC50 values of 51.69 ± 0.14 µM (MG63), 56.93 ± 0.23 µM (143B), and 49.8 ± 0.50 µM (U2OS).[3]
Behenic acid	Vibrio parahaemolyticus & Aeromonas hydrophila	MIC Assay	Showed antibacterial activity with a MIC value of 50 µg/ml.[4]
Behenic acid	Gestational diabetes mellitus mouse model	In vivo study	Alleviated inflammation and insulin (B600854) resistance.[5]
--- Common Lipid Alternatives ---
Stearic acid-based SLNs (blank)	U-87 (human glioblastoma)	Cytotoxicity Assay	Non-cytotoxic.[6]
Paliperidone-loaded Stearic acid SLNs	RAW 264.7 (murine macrophages)	Cell Culture	Some cytotoxicity observed, but not concentration-dependent (>60% viability).[7]
Glyceryl behenate-based NLCs (blank)	L-929 (mouse fibroblast)	Cytotoxicity Assay	Did not increase the cytotoxicity of the loaded drug (trans-resveratrol).[8]
Cetyl palmitate	-	Safety Assessment	Considered non-irritating and non-sensitizing in cosmetic formulations.[9]
Palm oil-based SLNs (blank)	MCF-7 & MDA-MB231 (human breast cancer)	MTT Assay	Low cytotoxicity observed.[10][11][12]

Inference on the Cytotoxicity of Linolenyl Behenate:

Based on the available data for its constituent parts, the cytotoxic potential of Linolenyl behenate is likely to be primarily influenced by the α-linolenic acid moiety. α-Linolenic acid, an omega-3 polyunsaturated fatty acid, has demonstrated dose-dependent cytotoxicity in several, particularly cancerous, cell lines.[1][2][3] The mechanism of this cytotoxicity is thought to be linked to the production of prostaglandins (B1171923) and leukotrienes, as well as the generation of superoxide.[1]

In contrast, behenic acid, a saturated fatty acid, has not been shown to be cytotoxic to mammalian cells in the reviewed literature and may even have anti-inflammatory properties.[5] Therefore, it is reasonable to hypothesize that Linolenyl behenate may exhibit a more favorable cytotoxicity profile than free α-linolenic acid, as the esterification to behenic acid may modulate its bioavailability and interaction with cellular pathways. However, direct experimental evidence is required to confirm this. The overall cytotoxicity of a formulation containing Linolenyl behenate will also be highly dependent on its concentration, the cell type being tested, and the other components of the formulation, such as surfactants.[10]

Experimental Protocols

Standardized in vitro cytotoxicity assays are essential for the evaluation of new excipients like Linolenyl behenate. Below are detailed methodologies for two of the most common assays used for lipid-based formulations.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method for assessing cell viability by measuring the metabolic activity of cells. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan (B1609692) crystals.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 1 x 10^4 to 5 x 10^4 cells/well) and allow them to adhere and proliferate for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Linolenyl behenate formulated in a suitable vehicle) and add them to the respective wells. Include a vehicle control (cells treated with the vehicle alone) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh medium containing MTT solution (final concentration typically 0.5 mg/mL) to each well. Incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 100-150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO, or isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The half-maximal inhibitory concentration (IC50) can be determined by plotting cell viability against the logarithm of the compound concentration.

LDH (Lactate Dehydrogenase) Release Assay

The LDH assay is a cytotoxicity assay that quantifies cell death by measuring the activity of lactate (B86563) dehydrogenase released from damaged cells into the culture medium.

Protocol:

• Cell Seeding and Treatment: Seed and treat the cells in a 96-well plate as described for the MTT assay.

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g) for 5-10 minutes to pellet any detached cells. Carefully collect a portion of the supernatant (e.g., 50 µL) from each well without disturbing the cell layer.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 490 nm using a microplate reader.

• Data Analysis: The amount of LDH released is proportional to the number of lysed cells. Cytotoxicity is typically expressed as a percentage of the positive control (cells treated with a lysis buffer).

Mandatory Visualization

To facilitate the understanding of the experimental process, the following diagram illustrates a general workflow for the in vitro cytotoxicity assessment of a test compound.

References

• 1. Cytotoxic action of alpha-linolenic and eicosapentaenoic acids on myeloma cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Behenic Acid as a multi-target inhibiting antibacterial phytochemical against Vibrio parahaemolyticus and Aeromonas hydrophila for effective management of aquaculture infections: an in-silico, in-vitro & in-vivo experimentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Behenic acid alleviates inflammation and insulin resistance in gestational diabetes mellitus by regulating TLR4/NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Fabrication and Assessment of Diosgenin Encapsulated Stearic Acid Solid Lipid Nanoparticles for Its Anticancer and Antidepressant Effects Using in vitro and in vivo Models [frontiersin.org]
• 7. Solid lipid nanoparticles of stearic acid for the drug delivery of paliperidone - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Comparative Study of Glyceryl Behenate or Polyoxyethylene 40 Stearate-Based Lipid Carriers for Trans-Resveratrol Delivery: Development, Characterization and Evaluation of the In Vitro Tyrosinase Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CETYL PALMITATE - Ataman Kimya [atamanchemicals.com]
• 10. scialert.net [scialert.net]
• 11. researchgate.net [researchgate.net]
• 12. psasir.upm.edu.my [psasir.upm.edu.my]

A Head-to-Head Comparison: Chemical vs. Enzymatic Synthesis of Linolenyl Behenate

For researchers, scientists, and drug development professionals, the method of synthesis for a lipid ester like Linolenyl behenate (B1239552) can significantly impact product purity, yield, and overall process sustainability. This guide provides an objective, data-driven comparison of the two primary synthesis routes: traditional chemical synthesis and modern enzymatic synthesis.

Linolenyl behenate, a wax ester composed of α-linolenic acid (an omega-3 fatty acid) and behenic acid (a long-chain saturated fatty acid), holds potential in various pharmaceutical and nutraceutical applications due to its unique combination of fatty acid moieties. The choice between chemical and enzymatic synthesis pathways involves a trade-off between reaction speed and cost versus selectivity and environmental impact. This comparison aims to provide the necessary data and protocols to make an informed decision based on specific research and development needs.

Quantitative Data Summary

The following table summarizes the key performance indicators for the chemical and enzymatic synthesis of long-chain wax esters, analogous to Linolenyl behenate. The data presented is a meta-summary from various studies on similar wax ester syntheses due to the limited availability of direct comparative studies on Linolenyl behenate.

Parameter	Chemical Synthesis (Acid-Catalyzed)	Enzymatic Synthesis (Lipase-Catalyzed)
Typical Yield	85-95%	75-98%
Purity of Product	Variable, potential for by-products	High, due to enzyme specificity
Reaction Temperature	High (120-180°C)	Mild (40-70°C)
Reaction Time	2-8 hours	4-48 hours
Catalyst	Strong acids (e.g., H₂SO₄, p-TsOH)	Lipases (e.g., Novozym 435, Lipozyme RM IM)
Catalyst Reusability	Difficult and often not feasible	High, especially with immobilized enzymes
Solvent Requirement	Often requires solvent for azeotropic water removal	Can be performed solvent-free
By-product Formation	Potential for colored and oxidized by-products, and trans-fatty acid formation in unsaturated lipids.[1]	Minimal, due to high selectivity of enzymes
Environmental Impact	Higher energy consumption, use of corrosive catalysts, potential for hazardous waste	"Green" process with lower energy consumption and biodegradable catalysts
Substrate Specificity	Low	High, can be regio- and stereo-specific

Experimental Protocols

Below are representative experimental protocols for the chemical and enzymatic synthesis of a long-chain wax ester. These can be adapted for the synthesis of Linolenyl behenate.

Chemical Synthesis: Acid-Catalyzed Esterification

This protocol describes a typical Fischer-Speier esterification for the synthesis of a wax ester from a long-chain fatty acid and a long-chain alcohol.

Materials:

• α-Linolenic acid

• Behenyl alcohol

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene (B28343) (or another suitable solvent for azeotropic water removal)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine α-linolenic acid (1 equivalent) and behenyl alcohol (1.1 equivalents).

• Add toluene to dissolve the reactants.

• Add a catalytic amount of p-TsOH (e.g., 0.02 equivalents).

• Heat the reaction mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the amount of water collected.

• Once the reaction is complete (typically 2-8 hours), cool the mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Linolenyl behenate by column chromatography or vacuum distillation.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This protocol outlines a solvent-free enzymatic synthesis of a wax ester using an immobilized lipase (B570770).

Materials:

• α-Linolenic acid

• Behenyl alcohol

• Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B)

• Hexane or isooctane (B107328) (for product extraction and analysis)

• Ethanol (B145695) (for washing the enzyme)

Procedure:

• In a temperature-controlled reaction vessel, combine α-linolenic acid (1 equivalent) and behenyl alcohol (1 equivalent).

• Add the immobilized lipase (typically 5-10% by weight of the total substrates).

• Heat the mixture to the optimal temperature for the chosen lipase (e.g., 60°C for Novozym 435) with constant stirring.

• To drive the reaction towards product formation, a vacuum can be applied to remove the water by-product, or molecular sieves can be added to the reaction mixture.

• Monitor the reaction progress by analyzing small aliquots using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Once the desired conversion is reached (typically 4-48 hours), separate the immobilized enzyme from the product mixture by filtration.

• The enzyme can be washed with ethanol and dried for reuse in subsequent batches.

• The product, Linolenyl behenate, can be used directly or further purified if necessary.

Mandatory Visualizations

Experimental Workflows

Caption: Chemical synthesis workflow for Linolenyl behenate.

References

• 1. Trans fat - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Linolenyl Behenate: A Step-by-Step Guide

Hazard Assessment and Safety Information

Based on data for similar long-chain fatty acid esters, Linolenyl behenate (B1239552) is not expected to be classified as a hazardous substance. However, standard laboratory precautions should always be observed. The product is expected to be stable under normal storage and handling conditions and is not classified as an acutely toxic substance.[1] It is not considered corrosive, and no chronic, carcinogenic, mutagenic, or reproductive toxic effects have been reported for similar substances.[1]

Quantitative Data Summary:

Hazard Classification	Data Summary
Acute Toxicity	Not classified as an acutely toxic substance.[1]
Skin Corrosion/Irritation	Not classified as corrosive; minor irritation may occur for susceptible individuals.[1]
Serious Eye Damage/Irritation	Direct contact may cause temporary irritation.
Carcinogenicity	No carcinogenic effects have been reported for similar products.[1]
Mutagenicity/Reproductive Toxicity	No mutagenic or reproductive toxic effects have been reported for similar substances.
Environmental Hazards	Not classified as environmentally hazardous. However, large or frequent spills could have a harmful effect on the environment. The product is not soluble in water and will spread on aquatic surfaces.

Experimental Protocols: Waste Characterization (General Procedure)

While specific experimental protocols for Linolenyl behenate are not detailed in the available literature, a general approach to waste characterization for an unknown or unclassified substance in a laboratory setting would involve the following steps:

• Literature Review: Conduct a thorough search for any available safety data sheets (SDS), toxicological data, or environmental fate information for the chemical or its close structural analogs.

• Physical and Chemical Properties Analysis:

  • Determine the physical state (solid, liquid).

  • Assess solubility in water and common organic solvents.

  • Determine the pH if in an aqueous solution or suspension.

• Hazard Identification:

  • Based on the literature review and chemical structure, assess potential hazards such as reactivity, flammability, and corrosivity.

  • If necessary and feasible, perform a flashpoint test for liquid waste.

• Regulatory Consultation: Cross-reference the available information with local, state, and federal hazardous waste regulations (e.g., EPA's Resource Conservation and Recovery Act - RCRA) to determine if the waste meets any of the criteria for being a listed or characteristic hazardous waste.

• Waste Profile Sheet: Complete a waste profile sheet detailing all the gathered information to be submitted to your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Step-by-Step Disposal Procedures

The following procedures provide a clear, step-by-step guide for the safe and compliant disposal of Linolenyl behenate.

1. Personal Protective Equipment (PPE) and Handling:

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Skin Protection: Wear a lab coat or other suitable protective clothing.

• Respiratory Protection: If there is a risk of generating dust, use a dust mask or an air-purifying respirator.

• General Hygiene: Practice good industrial hygiene. Wash hands after handling and before breaks.

2. Spill Management:

• Containment: In case of a spill, prevent further leakage if it is safe to do so. Avoid discharge into drains, water courses, or onto the ground.

• Cleanup:

  • For solid spills, sweep up the material and place it into a suitable, labeled container for disposal. Avoid generating dust.

  • For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite) and place it in a labeled container for disposal.

• Cleaning: Clean the spill area thoroughly to remove any residual contamination.

3. Waste Collection and Storage:

• Container: Collect waste Linolenyl behenate in a well-sealed, compatible container that is clearly labeled.

• Labeling: The label should include the chemical name ("Linolenyl behenate"), the quantity, and the date of accumulation.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizers.

4. Disposal:

• Non-Hazardous Waste Stream: Based on the available data for similar compounds, pure, uncontaminated Linolenyl behenate is unlikely to be classified as hazardous waste. It may be suitable for disposal in a general chemical waste stream intended for non-hazardous materials.

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to confirm the appropriate disposal pathway. Provide them with all available information on the compound.

• Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed disposal company. Do not attempt to dispose of this chemical down the drain or in the regular trash unless explicitly approved by your EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Linolenyl behenate.

Caption: Workflow for the proper disposal of Linolenyl behenate.

References

• 1. cosmobiousa.com [cosmobiousa.com]

Essential Safety and Logistical Information for Handling Linolenyl Behenate

For researchers, scientists, and drug development professionals, the safe and efficient handling of laboratory chemicals is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for Linolenyl behenate (B1239552).

Chemical Identifier:

• Name: Linolenyl behenate

• CAS Number: 2692623-61-1[1]

• Synonyms: (9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate[1]

Hazard Assessment: A specific Safety Data Sheet (SDS) for Linolenyl behenate is not publicly available. However, based on the SDS of structurally similar long-chain fatty acid esters and behenates, such as Behenic acid, it is anticipated that Linolenyl behenate is not classified as a hazardous substance and has a low toxicity profile.[2][3][4] Standard laboratory precautions for handling non-hazardous chemicals are recommended.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Linolenyl behenate in a laboratory setting.

Protection Type	Recommended Equipment	Purpose
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles.	To prevent eye contact with dust or splashes.
Skin Protection	- Nitrile gloves- Lab coat	To prevent skin contact.
Respiratory Protection	Generally not required under normal use with adequate ventilation. If creating dust or aerosols, a particulate filter respirator may be considered.	To prevent inhalation of dust or aerosols.

Operational Plan

A systematic approach to handling Linolenyl behenate from receipt to disposal ensures safety and minimizes contamination risk.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from strong oxidizing agents.

2. Handling and Preparation:

• Handle in accordance with good industrial hygiene and safety practices.

• Avoid the formation of dust. If the material is a solid, handle it in a way that minimizes airborne particles.

• Use in a well-ventilated area.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

3. Spill Management:

• For minor spills, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.

• Ensure adequate ventilation in the spill area.

Disposal Plan

Linolenyl behenate is not expected to be classified as hazardous waste. However, all chemical waste should be disposed of responsibly and in accordance with local, state, and federal regulations.

• Waste Collection: Collect waste Linolenyl behenate and any contaminated materials (e.g., gloves, wipes) in a designated, labeled waste container.

• Disposal Route: Dispose of the chemical waste through a licensed professional waste disposal service. Do not dispose of it down the drain or in regular trash.

Experimental Workflow for Handling Linolenyl Behenate

The following diagram illustrates the standard workflow for handling Linolenyl behenate in a laboratory setting.

Standard Laboratory Workflow for Linolenyl Behenate

References

• 1. larodan.com [larodan.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.es [fishersci.es]
• 4. fishersci.com [fishersci.com]